High-Performance Building Block for Peptidomimetic Synthesis Executive Summary N-Me-Lys(Z)-OH ( -Methyl- -benzyloxycarbonyl-L-lysine) is a specialized amino acid derivative used to introduce steric constraints and proteo...
Author: BenchChem Technical Support Team. Date: March 2026
High-Performance Building Block for Peptidomimetic Synthesis
Executive Summary
N-Me-Lys(Z)-OH (
-Methyl--benzyloxycarbonyl-L-lysine) is a specialized amino acid derivative used to introduce steric constraints and proteolytic resistance into peptide sequences. Unlike standard amino acids, the -methylation alters the peptide backbone's hydrogen-bonding capability, significantly impacting secondary structure (favoring cis-amide bonds) and membrane permeability.
This guide details the physicochemical properties, synthetic handling, and critical coupling protocols required to successfully incorporate this sterically hindered residue into therapeutic peptides.[1]
Chemical Identity & Structural Analysis[2][3]
The molecule combines a secondary
-amine (methylated) with an orthogonally protected side chain (Z/Cbz group).
Property
Data
IUPAC Name
-Methyl--[(benzyloxy)carbonyl]-L-lysine
CAS Number
201016-22-0
Molecular Formula
Molecular Weight
294.35 g/mol
Appearance
White to off-white crystalline powder
Solubility
Soluble in DMF, DMSO, dilute acid/base; limited solubility in neutral water.[2]
Chirality
L-isomer (S-configuration at -carbon)
Structural Visualization
The following diagram illustrates the connectivity and functional domains of the molecule.[3]
Synthesis & Manufacturing Context
While researchers typically purchase this building block, understanding its origin explains its purity profile and cost.
Route: Direct methylation of Lys(Z)-OH is difficult due to over-methylation (quaternization).
Preferred Method: Reductive amination of
-benzyl protected lysine or formation of an oxazolidinone intermediate (from Fmoc-Lys(Z)-OH), followed by methylation with methyl iodide and subsequent ring opening.
Implication: Commercial batches must be checked for trace unmethylated Lys(Z)-OH, which acts as a faster-reacting impurity during peptide coupling, leading to deletion sequences (missing methyl group).
Application in Peptide Synthesis
The incorporation of N-Me-Lys(Z)-OH presents two distinct challenges: Steric Hindrance and Detection .
A. The Challenge: Steric Hindrance
The
-methyl group creates significant steric clash, making the secondary amine a poor nucleophile. Standard coupling reagents (HBTU/DIC) often fail, resulting in incomplete coupling.
B. The Solution: High-Efficiency Activation
Protocol: Coupling TO N-Me-Lys(Z)-OH (The "Difficult" Step)
Use this protocol when N-Me-Lys(Z)-OH is already on the resin and you are adding the NEXT amino acid.
Reagents: Use HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) with HOAt (1-Hydroxy-7-azabenzotriazole).
Mechanism:[3][4][5] The 7-nitrogen in HOAt creates a "neighboring group effect," accelerating the acylation of the hindered secondary amine.
Base: DIEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine) to minimize racemization.
Conditions:
Excess: 3–5 equivalents of AA/HATU.
Time: Double coupling (2 x 2 hours) is mandatory.
C. Monitoring: The Colorimetric Trap
Standard Ninhydrin (Kaiser) Test:FAILS . It requires a primary amine to produce the Ruhemann's Purple color. N-methyl amines do not react or produce a faint red color.
Correct Test: Use the Chloranil Test or Bromophenol Blue Test .
Strategic Note: If your peptide contains Methionine (Met) or Cysteine (Cys) , avoid Hydrogenolysis (catalyst poisoning/desulfurization). Use HBr/AcOH or switch to a different protecting group (e.g., Boc or Alloc).[5]
Pharmacological Implications
Incorporating N-Me-Lys(Z)-OH (or its deprotected form N-Me-Lys) into a peptide sequence fundamentally alters its drug-like properties:
Proteolytic Stability: The N-methyl group removes the H-bond donor of the amide bond. This prevents proteases (like trypsin) from recognizing the scissile bond, extending plasma half-life.
Membrane Permeability: By masking the polarity of the peptide backbone, N-methylation increases lipophilicity, often improving oral bioavailability.
Conformational Constraint: N-methylation lowers the energy barrier for cis-trans isomerization, often populating the cis conformation. This is used to lock bioactive conformations in receptor ligands.
References
Chemical Identity & Properties
N-ME-LYS(Z)-OH Product Data. CymitQuimica / Indagoo. CAS: 201016-22-0. Link
Synthesis & Methylation Methods
Chi, H., et al. (2014).[7] "A convenient preparation of N(ε)-methyl-L-lysine derivatives...". Amino Acids, 46(5), 1305-1311.[7][8] Link
Aurelio, L., et al. (2004). "Synthetic Preparation of N-Methyl-α-amino Acids". Chemical Reviews, 104(11), 5823–5846.
Coupling Protocols (HATU/HOAt)
Application Notes: Coupling of N-Methylated Amino Acids. BenchChem. Link
Teixidó, M., et al. (2005).[1] "Solid-Phase Peptide Synthesis of N-Methyl Amino Acids". Journal of Peptide Research, 65, 153-166.[1]
Protecting Group Strategies (Z-Group)
Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups".[] Chemical Reviews, 109(6), 2455–2504. Link
The following technical guide is structured to serve as a definitive reference for -Methyl- -Benzyloxycarbonyl-L-Lysine , a critical building block in the synthesis of peptide therapeutics requiring enhanced metabolic st...
Nomenclature, Synthesis, and Application in Peptidomimetics[1]
Executive Summary & Identification
This guide focuses on
-methyl--benzyloxycarbonyl-L-lysine (H-MeLys(Z)-OH), a non-canonical amino acid derivative. It serves as a strategic intermediate in solid-phase peptide synthesis (SPPS) for introducing backbone -methylation—a modification known to improve oral bioavailability and proteolytic resistance—while maintaining orthogonal side-chain protection via the Benzyloxycarbonyl (Z or Cbz) group.
Nomenclature & Synonyms Matrix
Accurate identification is critical due to the complex naming conventions in peptide chemistry. The following table consolidates valid synonyms and identifiers.
The utility of H-MeLys(Z)-OH lies in its dual-functional modifications.
-Methylation:
Mechanism: Replaces the amide proton with a methyl group.
Effect: Eliminates a hydrogen bond donor, reducing solvation energy (improving membrane permeability) and sterically restricting the backbone conformation (reducing entropy penalty upon binding).[3]
-Z Protection:
Mechanism: The Carbobenzyloxy (Z) group protects the lysine side chain amine.
Orthogonality: The Z group is stable to TFA (used in Boc/Fmoc cleavage) and mild bases. It is removed by strong acids (HF, HBr) or catalytic hydrogenolysis (
), making it orthogonal to Fmoc-based SPPS strategies if the final cleavage is not done with HF.
Synthesis & Manufacturing Workflow
The synthesis of
-methylated amino acids is non-trivial due to the risk of over-methylation (forming quaternary ammonium salts). The Freidinger Lactam route or Reductive Amination with transient protection are the industry standards.
Synthesis Pathway (Graphviz Visualization)
The following diagram outlines the reductive amination pathway, ensuring mono-methylation specificity.
Application in Solid Phase Peptide Synthesis (SPPS)
Integrating H-MeLys(Z)-OH into a peptide sequence presents specific challenges. The secondary amine (the
-methyl group) is sterically hindered and less nucleophilic than a primary amine.[4]
The "Difficult Coupling" Protocol
Challenge: Coupling the next amino acid onto the
-methylated nitrogen of H-MeLys(Z)-OH is the rate-limiting step. Standard carbodiimides (DIC/HOBt) often fail, leading to deletion sequences.
Validated Protocol:
Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU . These reagents generate a highly reactive active ester.
Solvent: DMF or NMP (N-Methyl-2-pyrrolidone) is preferred to reduce aggregation.
Procedure:
Activation: Pre-activate the incoming Fmoc-Amino Acid (4 eq) with HATU (3.9 eq) and DIEA (8 eq) for 1-2 minutes.
Coupling: Add to the resin-bound H-MeLys(Z)-peptide.
Time: Allow reaction to proceed for 2–4 hours (double the standard time).
Double Coupling: Filter and repeat the coupling step with fresh reagents.
Monitoring (Self-Validating System)
The standard Kaiser (Ninhydrin) test does not work reliably for secondary amines like N-methyl lysine (it may not turn blue).
Correct Method: Use the Chloranil Test or Bromophenol Blue Test .
Technical Whitepaper: N-Me-Lys(Z)-OH in Peptide Therapeutics
This guide provides an in-depth technical analysis of N-Me-Lys(Z)-OH , a specialized amino acid building block used in advanced peptide synthesis. Executive Summary N-Me-Lys(Z)-OH ( -Methyl- -benzyloxycarbonyl-L-lysine)...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of N-Me-Lys(Z)-OH , a specialized amino acid building block used in advanced peptide synthesis.
Executive Summary
N-Me-Lys(Z)-OH (
-Methyl--benzyloxycarbonyl-L-lysine) is a non-canonical amino acid derivative critical for the development of peptide-based drugs with enhanced pharmacokinetic profiles. The incorporation of the -methyl group confers resistance to proteolytic degradation and improves membrane permeability by reducing the peptide's hydrogen bond donor count. The -benzyloxycarbonyl (Z or Cbz) group provides orthogonal side-chain protection, essential for complex synthesis strategies involving Boc-chemistry or solution-phase segment condensation.
This guide details the physicochemical specifications, synthetic utility, and handling protocols for N-Me-Lys(Z)-OH, designed for researchers optimizing peptide stability and bioavailability.
Chemical Identity & Supplier Specifications
The following data aggregates specifications from major global suppliers (e.g., CymitQuimica, ChemPep) to establish a baseline for quality control.
Soluble in DMSO, DMF, Methanol; slightly soluble in water
Water Content (K.F.)
Storage Conditions
to (Desiccated); Stable for >2 years at
Synthetic Utility & Mechanism
The
-Methylation Advantage
Incorporating N-Me-Lys(Z)-OH into a peptide backbone introduces a methyl group at the amide nitrogen. This modification has two profound effects:
Conformational Constraint: It restricts the
and torsion angles, reducing the entropic penalty of receptor binding.
Proteolytic Stability: The N-methyl group sterically hinders the approach of peptidases (e.g., chymotrypsin, pepsin) that cleave peptide bonds, significantly extending the half-life of the therapeutic agent.
Orthogonality of the Z-Group
The Benzyloxycarbonyl (Z) group on the lysine side chain is distinct from the acid-labile Boc and base-labile Fmoc groups.
Stability: Stable to TFA (used in Boc removal) and Piperidine (used in Fmoc removal).
Cleavage: Removed by catalytic hydrogenation (
), strong acids (HF, HBr/AcOH), or dissolving metal reduction.
Application: Ideal for Boc-SPPS (Solid Phase Peptide Synthesis) where the side chain must survive repeated TFA treatments, or for Solution Phase Synthesis where selective deprotection is required.
Experimental Protocols
Coupling Challenges
Coupling to an N-methylated residue is notoriously difficult due to steric hindrance at the secondary amine. Standard reagents (DIC/HOBt) often fail.
Recommended Coupling Protocol (High Efficiency):
To couple the next amino acid onto the N-terminal of an N-Me-Lys residue anchored on resin:
Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyBroP (Bromo-tris-pyrrolidino phosphonium hexafluorophosphate).
Base: HOAt (1-Hydroxy-7-azabenzotriazole) is preferred over HOBt to accelerate the reaction.
Procedure:
Activation: Dissolve Amino Acid (4 eq), HATU (4 eq), and HOAt (4 eq) in DMF. Add DIPEA (8 eq).
Reaction: Add activated mixture to the resin-bound N-Me-Lys peptide.
Time: Double coupling is mandatory. React for 2 hours, drain, and repeat for 2 hours.
Monitoring: The Kaiser test is unreliable for secondary amines. Use the Chloranil Test or Bromophenol Blue to monitor reaction completion.
Handling & Stability
Hygroscopic Nature: N-Me-Lys(Z)-OH can be hygroscopic. Always equilibrate the bottle to room temperature before opening to prevent condensation.
Solution Stability: Solutions in DMF/DMSO should be prepared fresh. The free acid form may undergo slow diketopiperazine formation if left in solution with a free amine for extended periods.
Visualization: Synthesis Workflow
The following diagram illustrates the strategic logic of using N-Me-Lys(Z)-OH in a Boc-SPPS cycle, highlighting the orthogonality of the Z-protection.
Caption: Workflow for incorporating N-Me-Lys(Z)-OH in Boc-SPPS, emphasizing the stability of the Z-group during TFA deprotection cycles.
References
CymitQuimica. N-ME-LYS(Z)-OH Product Specifications (CAS 201016-22-0). Retrieved from
BenchChem. Application Notes and Protocols for the Coupling of N-Methylated Amino Acids. Retrieved from
ChemPep. Fmoc-N-Me-Lys(Boc)-OH and Derivatives: Technical Data. Retrieved from
Bachem. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Retrieved from
Sigma-Aldrich. Fmoc-N-Me-Lys(Boc)-OH Product Information. Retrieved from
Exploratory
Strategic N-Methylation in Peptidomimetic Design: Structural Control & Pharmacokinetic Optimization
Executive Summary In the landscape of modern drug discovery, peptides occupy a "Goldilocks" zone between small molecules and biologics—offering high potency and selectivity but suffering from poor pharmacokinetic (PK) pr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern drug discovery, peptides occupy a "Goldilocks" zone between small molecules and biologics—offering high potency and selectivity but suffering from poor pharmacokinetic (PK) profiles. N-methylation —the replacement of the amide proton with a methyl group—is a transformative modification that addresses these limitations.[1][2] This guide dissects the mechanistic benefits of N-methylation, specifically its role in locking bioactive conformations, shielding against proteolytic degradation, and enabling membrane permeability through the "chameleon effect." We provide actionable synthetic protocols and structural insights to empower researchers in designing next-generation peptidomimetics.
The Structural Paradigm: Conformational Control
The introduction of an N-methyl group is not merely a change in lipophilicity; it is a profound structural intervention.[1] By replacing the amide hydrogen, two critical physical changes occur:
Loss of a Hydrogen Bond Donor (HBD): This eliminates specific intramolecular or intermolecular H-bonds, often destabilizing secondary structures like
-helices while promoting extended or turn conformations.[3]
Steric Restriction: The methyl group introduces a steric clash (
-value ~1.7 kcal/mol) with the preceding carbonyl oxygen and the side chain of the residue. This severely restricts the torsional angles () of the peptide backbone.
The Cis/Trans Isomerization Switch
In standard peptide bonds, the trans isomer is energetically favored by ~2.5 kcal/mol. However, N-methylation reduces this energy gap significantly, making the cis conformation energetically accessible or even preferred. This phenomenon is exploited to nucleate
-turns or "lock" cyclic peptides into bioactive geometries.
Figure 1: Impact of N-Methylation on Amide Bond Isomerization
Caption: N-methylation destabilizes the trans-isomer, populating the cis-conformer essential for specific turn structures.[4]
Pharmacokinetic Enhancements: The "Chameleon" Effect
The failure of many peptide drugs is attributed to rapid renal clearance, enzymatic degradation, or inability to cross the lipid bilayer. N-methylation addresses these via two distinct mechanisms.
Proteolytic Stability
Proteases (e.g., chymotrypsin, pepsin) require a specific geometric alignment to cleave the amide bond. The N-methyl group acts as a steric shield , preventing the enzyme's catalytic triad from accessing the scissile bond.[2] Furthermore, because the methylated bond often adopts a cis conformation, it no longer fits the active site of proteases evolved to cleave trans peptide bonds.
Membrane Permeability
Passive membrane diffusion is heavily penalized by the desolvation energy required to strip water molecules from Hydrogen Bond Donors (HBDs).
HBD Reduction: Each N-methylation removes one HBD, lowering the desolvation penalty.
The Chameleon Effect: N-methylated peptides can adopt "chameleonic" properties—exposing polar groups in aqueous media (solubility) while burying them internally via intramolecular H-bonds within the lipid bilayer (permeability).
Table 1: Comparative Metrics – Native vs. N-Methylated Peptides
Property
Native Peptide
N-Methylated Peptidomimetic
Impact
H-Bond Donors
High (1 per residue)
Reduced
Lowers desolvation energy for membrane entry.
Protease Half-life
Minutes
Hours to Days
Steric hindrance blocks enzymatic cleavage.
Conformation
Flexible / Random Coil
Restricted / Pre-organized
Entropic advantage in receptor binding.
Lipophilicity (LogP)
Low
Increased
Enhanced passive diffusion.
Solubility
High
Variable
Can decrease; requires careful design balance.
Figure 2: ADME Optimization Mechanism
Caption: Mechanistic flow from structural modification to enhanced pharmacokinetic outcomes.
Synthetic Methodologies: On-Resin Protocols
Synthesizing N-methylated peptides is challenging due to the steric hindrance of the N-methyl group, which makes subsequent coupling reactions difficult. While N-methylated building blocks (Fmoc-N-Me-AA-OH) are available, they are expensive.[5][6] The Fukuyama-Mitsunobu reaction on solid phase is the gold standard for cost-effective, site-selective N-methylation.
Protocol: Site-Selective On-Resin N-Methylation
Prerequisites: Resin-bound peptide with free N-terminus.
Nosyl Protection:
Treat resin with 2-nitrobenzenesulfonyl chloride (o-NBS-Cl) (4 eq) and Collidine (10 eq) in NMP for 15 min.
Result: Formation of the sulfonamide (activates the NH proton).
Mitsunobu Alkylation:
Add Triphenylphosphine (PPh3) (5 eq), Methanol (MeOH) (10 eq), and DIAD (5 eq) in dry THF.
Shake for 1 hour. Repeat if necessary.
Result: Methylation of the sulfonamide nitrogen.
Deprotection (Nosyl Removal):
Treat with DBU (5 eq) and 2-Mercaptoethanol (10 eq) in NMP for 2 x 5 min.
Result: Secondary amine (N-methylated residue) ready for coupling.
Coupling the Next Amino Acid (Critical Step):
Standard coupling reagents (HBTU/HATU) often fail here.
Recommended: Use PyAOP or COMU with HOAt (1-hydroxy-7-azabenzotriazole) to drive the reaction to completion despite steric hindrance.
Figure 3: Solid-Phase N-Methylation Workflow
Caption: Step-by-step workflow for the Fukuyama-Mitsunobu site-selective methylation on solid support.
Case Study: Cyclosporine A (CsA)[7][8]
Cyclosporine A remains the archetypal success story of N-methylation in nature. It is an 11-residue cyclic peptide that violates Lipinski's Rule of 5 (MW > 1200 Da), yet it exhibits excellent oral bioavailability (~30%).
Mechanism: In the gut (aqueous), it exposes polar groups. In the membrane (lipid), the N-methyl groups facilitate the formation of intramolecular hydrogen bonds, effectively "hiding" the polar backbone and presenting a hydrophobic surface to the lipid bilayer.
Conformation: The N-methylation at position 9 and 10 forces a cis-peptide bond, which is critical for the formation of its binding loop for Cyclophilin.
Lesson: Strategic, multiple N-methylations can render large macrocycles orally bioavailable by modulating the "Polar Surface Area" (PSA) dynamically.
References
Chatterjee, J., Gilon, C., Hoffman, A., & Kessler, H. (2008). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research. Link
Biron, E., & Kessler, H. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry. Link
Di Gioia, M. L., Leggio, A., & Liguori, A. (2005). Solid-Phase Synthesis of N-Nosyl- and N-Fmoc-N-Methyl-α-amino Acids.[5] The Journal of Organic Chemistry. Link
Wang, C. K., & Craik, D. J. (2016). Cyclic Peptides as Drug Candidates: Optimization of PK Properties. Molecules. Link
Beck, J. G., et al. (2012). Strategies to Improve the Oral Availability of Peptide Drugs. Chemical Biology & Drug Design. Link
Engineering Biological Half-Life Extension: The Mechanistic and Synthetic Paradigm of N-Methyl-Lysine (N-Me-Lys) Derivatives
Executive Summary The clinical translation of peptide-based therapeutics is frequently derailed by their poor pharmacokinetic profiles, most notably their susceptibility to rapid proteolytic degradation in vivo[1]. To ov...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The clinical translation of peptide-based therapeutics is frequently derailed by their poor pharmacokinetic profiles, most notably their susceptibility to rapid proteolytic degradation in vivo[1]. To overcome this bottleneck, backbone N-methylation has emerged as a highly targeted chemical modification. Specifically, the incorporation of N-alpha-methyl-lysine (Nα-Me-Lys) derivatives provides a dual advantage: it drastically extends biological half-life by shielding the scissile peptide bond from proteases, while preserving the ε-amino side chain for orthogonal half-life extension strategies (e.g., PEGylation or lipidation)[]. This whitepaper dissects the mechanistic causality, structural impact, and synthetic workflows required to successfully integrate N-Me-Lys into peptide drug development.
Mechanistic Causality of N-Me-Lys in Proteolytic Resistance
The extension of a peptide's half-life via N-methylation is not merely a structural anomaly; it is driven by fundamental thermodynamic and steric principles that disrupt enzyme-substrate recognition[3].
Steric Hindrance: The introduction of a methyl group on the amide nitrogen adds significant steric bulk. Proteases, such as trypsin, which specifically target the C-terminal side of basic residues like lysine, are physically blocked from accessing the peptide backbone.
Desolvation and H-Bond Depletion: Proteolytic active sites rely heavily on hydrogen bonding with the substrate's backbone amide (NH) to stabilize the transition state during hydrolysis. N-methylation replaces this proton with a methyl group, abolishing the hydrogen bond donor capacity and increasing the local lipophilicity of the molecule[3]. This creates a high energetic penalty for the protease to bind the modified peptide.
, ) of the peptide backbone. In cyclic peptides, such as somatostatin analogs, N-methylation at specific residues (e.g., Lys9) forces the backbone into a well-defined, inflexible conformation by stabilizing intramolecular -turns. This rigidity prevents the peptide from adopting the extended conformation typically required to fit into a protease active cleft.
Mechanistic pathway comparing native peptide degradation versus N-Me-Lys mediated stability.
The Dual-Functional Advantage of Lysine
Lysine is uniquely positioned for advanced peptidomimetic engineering because it possesses two distinct primary amines situated in different chemical environments: the
-amine (forming the backbone) and the -amine (terminating the side chain)[].
By selectively synthesizing N
-Me-Lys , researchers achieve backbone protection while leaving the highly nucleophilic -amine available for synergistic half-life extension strategies. For example, the -amine can be conjugated to a C16 palmitic acid (lipidation) to promote reversible binding to human serum albumin (HSA), or attached to polyethylene glycol (PEGylation) to increase the hydrodynamic radius and minimize renal filtration[][4]. This orthogonal approach compounds the pharmacokinetic benefits, addressing both enzymatic degradation and renal clearance simultaneously.
Quantitative Pharmacokinetic Impact
The strategic placement of N-methylated residues yields profound quantitative improvements in biological stability. Table 1 summarizes the half-life extensions observed across various therapeutic peptide classes when native residues are replaced with N-methylated analogs.
Table 1: Comparative Half-Life Extension via N-Methylation
Peptide Class / Target
Native Half-Life
Modified Residue
Modified Half-Life
Fold Increase
Somatostatin Analog (sst2 selective)
< 3 min (in vivo)
N-Me-Lys9 (multiple)
> 24 hours
> 480x
GBAP (E. faecalis QS modulator)
< 30 min (plasma)
N-Me-Phe7
> 24 hours
> 48x
Connexin43 Inhibitor (Peptide5)
5 min (serum)
N-Me-Lys
~ 3 hours
36x
Endothelin Antagonist
10.6 min (perfusate)
N-Me-Ile19
538 min
50x
(Data synthesized from established pharmacokinetic studies on N-methylated peptide analogs[1][5][6][7].)
Self-Validating Experimental Protocols
To ensure reproducibility and high yields, the following protocols outline the chemical synthesis of N-Me-Lys peptides and the subsequent validation of their metabolic stability.
Protocol A: On-Resin Synthesis of N
-Me-Lys Peptides
Direct incorporation of pre-methylated amino acids can be expensive and sterically challenging. A highly efficient alternative is the on-resin N-methylation of the growing peptide chain using the o-nitrobenzenesulfonyl (o-NBS) protection strategy[7][8][9].
Fmoc Deprotection: Treat the resin-bound peptide (terminating in Lys(Boc)) with 20% piperidine in DMF for 2 × 10 min to expose the free
-amine. Wash thoroughly with DMF.
Sulfonylation (Activation): React the free amine with o-nitrobenzenesulfonyl chloride (o-NBS-Cl) (4 eq) and 2,4,6-collidine (10 eq) in DCM for 1 hour at room temperature to form the sulfonamide intermediate.
N-Methylation: Treat the resin with methyl p-nitrobenzenesulfonate (MTBD) or use Mitsunobu conditions (triphenylphosphine, DIAD, and methanol) to selectively methylate the sulfonamide nitrogen[8][9]. React for 30 minutes; repeat once to ensure complete conversion.
o-NBS Cleavage: Remove the o-NBS protecting group by treating the resin with 2-mercaptoethanol (10 eq) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (5 eq) in DMF for 2 × 30 min, yielding the secondary N
Subsequent Coupling: Because the secondary amine is highly sterically hindered, couple the next Fmoc-amino acid using highly reactive coupling reagents such as HATU/HOAt or COMU, extending the coupling time to 2–4 hours at elevated temperatures (e.g., 50°C) if necessary.
Step-by-step on-resin synthesis workflow for N-alpha-methylation of lysine residues.
Protocol B: In Vitro Plasma Stability Assay (Self-Validating System)
To validate the half-life extension, an LC-MS/MS based plasma stability assay must be employed. This system is self-validating through the use of an internal standard (IS) and first-order decay kinetics.
Preparation: Spike the purified N-Me-Lys peptide (test) and the native peptide (control) into pre-warmed (37°C) 25% human plasma in PBS to a final concentration of 10 µM.
Incubation & Sampling: Incubate the mixture at 37°C with gentle agitation. At specific time points (
Quenching: Immediately quench the enzymatic activity by adding 150 µL of ice-cold acetonitrile containing a known concentration of a stable isotope-labeled internal standard (IS).
Protein Precipitation: Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 × g for 15 minutes at 4°C to pellet precipitated plasma proteins.
LC-MS/MS Analysis: Transfer the supernatant to LC vials. Analyze the Area Ratio (Peak Area of Peptide / Peak Area of IS) using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.
Kinetic Calculation: Plot the natural log of the percentage of remaining peptide versus time. Calculate the elimination rate constant (
) from the slope, and determine the half-life () using the equation: .
References
Wayne, J., et al. "Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals." MDPI, 2020. 1
Part 1: Strategic Overview & Mechanistic Insight The incorporation of -methyl-lysine ( -Me-Lys) into peptide sequences is a potent strategy in medicinal chemistry to enhance metabolic stability, membrane permeability, an...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Strategic Overview & Mechanistic Insight
The incorporation of
-methyl-lysine (-Me-Lys) into peptide sequences is a potent strategy in medicinal chemistry to enhance metabolic stability, membrane permeability, and conformational rigidity. The specific derivative Fmoc--Me-Lys(Z)-OH introduces a unique orthogonal protection scheme: the Benzyloxycarbonyl (Z) group on the -amine is stable to standard TFA cleavage conditions used in Fmoc chemistry.
The "N-Methyl Effect" in SPPS
Synthesizing peptides with
-methylated residues presents two distinct kinetic challenges that standard protocols fail to address:
Steric Hindrance (Coupling to the residue): Once the
-Me-Lys is deprotected, the resulting secondary amine is significantly more sterically hindered than a primary amine. Standard coupling reagents (HBTU/HCTU) often result in incomplete coupling and deletion sequences.
Racemization Risk:
-methylated amino acids are highly prone to racemization during activation. The lack of an amide proton prevents the formation of hydrogen bonds that typically stabilize the activated intermediate, facilitating the formation of the racemization-prone oxazolonium ion.
The Orthogonality of the Z-Group
Unlike Boc (acid-labile) or Fmoc (base-labile), the Z group is stable to both TFA and Piperidine .
Implication: In standard Fmoc SPPS, the Z group remains on the Lysine side chain after cleavage from the resin.
Application: This allows for the isolation of peptides with protected Lysine residues, enabling late-stage modification, fragment condensation, or the synthesis of cyclic peptides where the Lysine must remain inert during cyclization. Removal requires catalytic hydrogenation (
/Pd) or strong acids (HF, HBr/AcOH).[]
Part 2: Critical Reagents & Equipment
Component
Specification
Rationale
Building Block
Fmoc--Me-Lys(Z)-OH
High purity (>98%) required to minimize des-methyl impurities.
Coupling Reagent
HATU or COMU
Azabenzotriazole (HOAt) based reagents are mandatory for secondary amines to boost reactivity and suppress racemization.
Base
DIPEA (Diisopropylethylamine)
Collidine is an alternative if Cys/His racemization is a concern elsewhere in the sequence.
Monitoring
Chloranil Test (Reagents A & B)
The Kaiser (Ninhydrin) test is unreliable for secondary amines.[2] Chloranil specifically detects secondary amines.[2]
Solvent
DMF (Anhydrous)
NMP can be used for difficult sequences to reduce aggregation.
Part 3: Step-by-Step Experimental Protocol
Phase A: Coupling of Fmoc-
-Me-Lys(Z)-OH
Incorporating the modified residue into the growing chain.
Activation:
Dissolve Fmoc-
-Me-Lys(Z)-OH (3.0 eq) and HATU (2.9 eq) in minimum DMF.
Add DIPEA (6.0 eq) immediately before addition to the resin.
Note: Do not pre-activate for >2 minutes to minimize racemization.
Coupling:
Add the activated solution to the resin-bound free amine.
Agitate for 60–90 minutes at room temperature.
Optimization: While coupling of an
-Me amino acid is generally efficient, the Z-group adds hydrophobicity. Ensure adequate solvent volume.
The following diagram illustrates the modified SPPS cycle required for
-methylated residues.
Caption: Modified SPPS cycle highlighting the critical "Coupling to N-Me" step and the specific QC requirement.
Part 5: Cleavage & Post-Synthesis Processing
Cleavage Cocktail
For standard Fmoc resins (Wang/Rink Amide):
Reagent: TFA / TIS /
(95:2.5:2.5).
Time: 2–3 hours.
Result: The peptide is cleaved from the resin.[4][8] Side chains (Boc, tBu, Pbf) are removed. The Z group on Lysine remains intact.
Handling the Z-Group
If the final application requires a free Lysine amine:
Catalytic Hydrogenation: Dissolve cleaved peptide in MeOH/AcOH/H2O. Add Pd/C (10% wt) and stir under
(1 atm) for 2–12 hours. Filter and lyophilize.
Strong Acid: Treatment with HF or HBr/AcOH (specialized equipment required).
References
Vojkovsky, T. (1995). Detection of secondary amines on solid phase.[2] Peptide Research, 8(4), 236-237. (Establishes Chloranil test specificity).
Teixidó, M., et al. (2005). Solid-Phase Synthesis of N-Methylated Peptides.[8][][10][11] Journal of Peptide Science. (Discusses racemization and HATU usage).
Application Note: Strategic Incorporation of Nα-Methyl-Lysine(Z) in Fmoc-Based Solid-Phase Peptide Synthesis
For Researchers, Scientists, and Drug Development Professionals Abstract The incorporation of N-methylated amino acids into peptide structures is a pivotal strategy for enhancing their therapeutic potential by improving...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The incorporation of N-methylated amino acids into peptide structures is a pivotal strategy for enhancing their therapeutic potential by improving metabolic stability, conformational rigidity, and cell permeability. This application note provides a comprehensive guide for the successful integration of Fmoc-N-Me-Lys(Z)-OH into standard Fmoc-based solid-phase peptide synthesis (SPPS) workflows. We delve into the inherent challenges posed by the sterically hindered nature of this building block and present scientifically-grounded, field-proven protocols to overcome these obstacles. This guide details optimized coupling strategies, robust monitoring techniques, and a critical analysis of side-chain deprotection methodologies, empowering researchers to confidently synthesize N-methylated peptides with high fidelity and yield.
Introduction: The Significance of N-Methylated Peptides
N-methylation of the peptide backbone introduces a methyl group to the amide nitrogen, a subtle modification that imparts profound changes to the resulting peptide's pharmacological properties. This modification sterically shields the amide bond from enzymatic degradation, thereby increasing the peptide's in vivo half-life. Furthermore, the presence of the N-methyl group restricts the conformational freedom of the peptide backbone, which can lead to a more favorable receptor-binding conformation and enhanced biological activity. Fmoc-N-Me-Lys(Z)-OH is a valuable building block for introducing these properties while also providing a site for further modification or conjugation via the lysine side-chain.
The Challenge: Overcoming Steric Hindrance in N-Methylated Amino Acid Coupling
The primary obstacle in the incorporation of N-methylated amino acids, including Fmoc-N-Me-Lys(Z)-OH, is the steric hindrance presented by the N-methyl group. This bulkiness impedes the approach of the activated amino acid to the growing peptide chain, leading to slower reaction kinetics and potentially incomplete coupling.[1] Consequently, standard coupling protocols often result in low yields and deletion sequences. A secondary challenge is the reduced nucleophilicity of the secondary amine of the N-methylated residue compared to a primary amine.[1]
To address these challenges, a multi-faceted approach is required, focusing on the selection of highly reactive coupling reagents, optimization of reaction conditions, and vigilant monitoring of reaction completion.
Optimized Coupling Protocol for Fmoc-N-Me-Lys(Z)-OH
This protocol is designed to maximize the coupling efficiency of the sterically hindered Fmoc-N-Me-Lys(Z)-OH. The use of a high-reactivity uronium/aminium salt coupling reagent, such as HATU, is strongly recommended.[][3]
Resin Preparation: Swell the resin (e.g., Rink Amide, Wang) in DMF for at least 30 minutes in a suitable reaction vessel.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and then treat with a fresh portion of 20% piperidine in DMF for an additional 15 minutes to ensure complete removal of the Fmoc protecting group.[]
Thorough Washing: Wash the resin extensively with DMF (5-7 times) to remove all traces of piperidine.
Amino Acid Activation: In a separate vessel, dissolve Fmoc-N-Me-Lys(Z)-OH (3-5 equivalents relative to resin loading) and HATU (0.95 equivalents relative to the amino acid) in DMF. Add DIPEA (2 equivalents relative to the amino acid) and allow the solution to pre-activate for 1-2 minutes immediately before adding it to the resin.[3]
Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin. Agitate the reaction mixture for a minimum of 2 hours at room temperature. For particularly difficult couplings, a double coupling is recommended.[3]
Monitoring Coupling Completion: The standard Kaiser test is unreliable for secondary amines like N-methylated residues.[1] The Bromophenol Blue test is a reliable alternative.[1]
Bromophenol Blue Test Procedure:
Take a small sample of resin beads (1-5 mg).
Wash the beads thoroughly with DMF.
Add 1-3 drops of the Bromophenol Blue test solution.
Blue/Greenish-Blue: Incomplete coupling. A second coupling is necessary.[3]
Recoupling (if necessary): If the Bromophenol Blue test indicates an incomplete reaction, drain the reaction vessel, wash the resin with DMF (3 times), and repeat the coupling step with freshly prepared activated amino acid solution.
Washing: Once the coupling is complete, thoroughly wash the resin with DMF (5-7 times) to prepare for the next cycle of the synthesis.
Table 1: Recommended Reagent Equivalents and Reaction Times for Fmoc-N-Me-Lys(Z)-OH Coupling
Reagent
Equivalents (relative to resin loading)
Recommended Reaction Time
Fmoc-N-Me-Lys(Z)-OH
3 - 5
2 - 4 hours (or overnight)
HATU
2.85 - 4.75
-
DIPEA
6 - 10
-
Note: These are starting recommendations and may require optimization based on the specific peptide sequence.
Diagram 1: SPPS Workflow for Incorporating Fmoc-N-Me-Lys(Z)-OH
Caption: Workflow for the incorporation of Fmoc-N-Me-Lys(Z)-OH in SPPS.
Deprotection of the Lysine Side-Chain (Z-group)
The benzyloxycarbonyl (Z or Cbz) protecting group on the lysine side chain is orthogonal to the standard Fmoc-SPPS chemistry. It is stable to the basic conditions used for Fmoc removal (piperidine) and the acidic conditions of the final cleavage from most resins (TFA).[1][] The removal of the Z group is typically achieved through catalytic hydrogenation.[]
A critical consideration is the stability of the N-terminal Fmoc group during the hydrogenolysis of the Z group. While traditionally considered stable, recent studies have shown that the Fmoc group can be cleaved under certain hydrogenolysis conditions.[3] Therefore, a post-cleavage deprotection strategy is the most robust and recommended approach to avoid unintended N-terminal deprotection.
4.1. Post-Cleavage Deprotection of the Z-group (Recommended)
This strategy involves cleaving the fully assembled, side-chain protected peptide from the resin first, followed by the removal of the Z group in solution.
Protocol Steps:
Final Fmoc Deprotection: After the final amino acid has been coupled, perform the Fmoc deprotection as described in the coupling protocol.
Cleavage from Resin:
Wash the resin with DCM and dry it under a stream of nitrogen.
Prepare a cleavage cocktail appropriate for your resin and other side-chain protecting groups (e.g., 95% TFA, 2.5% TIS, 2.5% water).[]
Add the cleavage cocktail to the resin and agitate for 2-4 hours at room temperature.
Filter the resin and collect the filtrate containing the cleaved peptide.
Peptide Precipitation and Purification:
Precipitate the peptide by adding cold diethyl ether.
Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.
Dry the peptide pellet under vacuum.
Purify the crude peptide containing the Z-protected lysine by reverse-phase HPLC.
Hydrogenolysis of the Z-group:
Dissolve the purified, Z-protected peptide in a suitable solvent (e.g., methanol, ethanol, or a mixture with acetic acid).
Add a palladium catalyst, such as 10% Pd on carbon (Pd/C).
Perform catalytic transfer hydrogenation by adding a hydrogen donor like ammonium formate or by bubbling hydrogen gas through the solution.
Monitor the reaction by HPLC or mass spectrometry until the deprotection is complete.
Filter the catalyst through a pad of celite and wash with the reaction solvent.
Remove the solvent in vacuo to obtain the deprotected peptide.
Final Purification: Purify the final deprotected peptide by reverse-phase HPLC to remove any byproducts from the hydrogenolysis reaction.
Caption: Recommended workflow for post-cleavage deprotection of the Z-group.
4.2. On-Resin Deprotection of the Z-group (Alternative with Caution)
While less common and requiring careful optimization due to the potential for partial Fmoc group cleavage, on-resin hydrogenolysis can be attempted. This approach is best suited for sequences where the N-terminal Fmoc group is less susceptible to cleavage or where a subsequent N-terminal modification is planned.
Researchers considering this approach should perform a small-scale trial to assess the stability of the N-terminal Fmoc group under their specific hydrogenolysis conditions.
Alternative Side-Chain Protecting Groups for Lysine
To circumvent the challenges associated with hydrogenolysis, researchers can consider alternative lysine side-chain protecting groups that are orthogonal to the Fmoc strategy and can be removed under milder conditions.
Table 2: Alternative Lysine Side-Chain Protecting Groups
Protecting Group
Deprotection Conditions
Orthogonality with Fmoc-SPPS
Boc
Strong acid (e.g., TFA), removed during final cleavage
Yes
Alloc
Pd(0) catalyst (e.g., Pd(PPh₃)₄) in the presence of a scavenger
Yes
Mtt
Very mild acid (e.g., 1% TFA in DCM)
Yes
ivDde
2% Hydrazine in DMF
Yes
The choice of protecting group should be guided by the overall synthetic strategy, including the presence of other sensitive residues and any planned on-resin modifications.
Conclusion
The successful incorporation of Fmoc-N-Me-Lys(Z)-OH into Fmoc-SPPS workflows is readily achievable with the implementation of optimized protocols. The key to success lies in the use of high-reactivity coupling reagents, extended reaction times, and diligent monitoring with the Bromophenol Blue test. For the deprotection of the Z-group on the lysine side chain, a post-cleavage hydrogenolysis strategy is strongly recommended to ensure the integrity of the N-terminal Fmoc group and to achieve the highest purity of the final N-methylated peptide. By understanding the chemical principles and employing the detailed methodologies presented in this application note, researchers can confidently synthesize complex N-methylated peptides for a wide range of applications in drug discovery and chemical biology.
References
CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]
Almaliti, J., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. ACS Omega, 9(3), 3335–3343. [Link]
Aapptec. (n.d.). Technical Support Information Bulletin 1169 - Removal of 2-Cl-Z. Retrieved from [Link]
Application Note: Orthogonal Protection Strategies for Lysine Side Chains in Fmoc-SPPS
-amines in complex peptide synthesis. Abstract & Introduction In modern drug discovery, the demand for complex peptide modalities—such as cyclic peptides, antibody-drug conjugates (ADCs), and stapled peptides—has surpass...
Author: BenchChem Technical Support Team. Date: March 2026
-amines in complex peptide synthesis.
Abstract & Introduction
In modern drug discovery, the demand for complex peptide modalities—such as cyclic peptides, antibody-drug conjugates (ADCs), and stapled peptides—has surpassed the capabilities of standard linear synthesis. The critical bottleneck often lies in the Lysine (Lys) residue.
Because Lysine possesses a nucleophilic
-amine side chain, it requires protection that is orthogonal to the -amine protecting group (typically Fmoc).[] However, "standard" orthogonality (Fmoc/Boc) is insufficient for molecules requiring site-selective modification on resin.
This guide details three "Third-Dimension" orthogonal strategies that allow the selective deprotection of specific Lysine residues while leaving the Fmoc backbone and other acid-labile side chains (e.g., Boc, tBu, Trt) intact.
*Note: Hydrazine can reduce allyl double bonds; requires scavengers if used sequentially.
Strategic Decision Matrix
Selecting the correct protecting group is not arbitrary; it is dictated by the chemical conditions of your downstream modification.
Deep Dive & Protocols
Strategy A: The "Soft Acid" Route (Mtt/Mmt)
Best for: On-resin PEGylation, biotinylation, or lactamization where metal contamination is a concern.
Mechanism: The Methyltrityl (Mtt) and Methoxytrityl (Mmt) groups are hyper-acid labile. They cleave in 1% TFA, whereas Boc/tBu require 50-95% TFA.
Cycle 1 (Flow): Add Deprotection Cocktail. Shake for 2 minutes.
Observation: Solution will turn bright yellow/orange (stable trityl cation).
Action: Drain immediately to prevent re-alkylation.
Cycles 2-10: Repeat addition of fresh cocktail, shake for 2 mins, and drain.
Endpoint: Repeat until the solution no longer turns yellow upon addition.
Wash: Wash with DCM (
min).
Neutralize: Wash with Quench Solution (
min) to regenerate the free amine.
QC Check: Remove a few beads. Add 1 drop of neat TFA. If beads turn orange/red, Mtt is still present.[3] If colorless, deprotection is complete.
Expert Insight: Never omit the TIS scavenger. The trityl cation is an electrophile; without TIS, it will re-attach to the most nucleophilic site available (often the just-deprotected amine or a Tryptophan indole).
Strategy B: The "Metal-Catalyzed" Route (Alloc)
Best for: Cyclic peptides (Head-to-Side chain) and delicate substrates sensitive to even dilute acid.
Mechanism: Pd(0) coordinates to the allyl carbamate, forming a
-allyl complex. A scavenger (nucleophile) strips the allyl group, regenerating the catalyst.
Pd Wash: 0.02 M Sodium Diethyldithiocarbamate (DTC) in DMF.
Step-by-Step:
Preparation: Weigh 0.1 eq of Pd(PPh
) relative to resin loading.[5] Dissolve in minimal DCM.
Scavenger Mix: Add 20 eq of Phenylsilane to the Pd solution.
Reaction: Add mixture to the resin (pre-swelled in DCM). Shake for 30 minutes under Nitrogen/Argon.
Note: Strictly anaerobic conditions are ideal, but Phenylsilane makes this reaction robust enough for capped vessels on the benchtop.
Repeat: Drain and repeat Step 3 with fresh reagents for another 30 minutes.
Catalyst Removal (Critical): Wash resin with DCM, then wash with DTC solution (
min).
Why? The resin will look dark/grey due to trapped Pd. DTC chelates Pd, turning the solution yellow/brown and cleaning the resin.
Final Wash: Wash with DMF (
) until effluent is colorless.
Expert Insight: Avoid using Morpholine or Dimedone as scavengers if possible. Phenylsilane acts as a hydride donor, driving the reaction faster and cleaner than older nucleophilic methods.
Strategy C: The "Hydrazine" Route (ivDde)
Best for: Large scale synthesis where Pd is too expensive, or when orthogonality to Alloc is required.
Mechanism: Hydrazine attacks the diketone ring, forming a stable indazole byproduct.
Protocol: ivDde Removal
Reagents:
Solution: 2% Hydrazine monohydrate in DMF.
Monitoring: UV-Vis (approx 290 nm).
Step-by-Step:
Important Pre-requisite: Ensure the N-terminus is protected with Boc , not Fmoc. Hydrazine removes Fmoc groups instantly.
Reaction: Add 2% Hydrazine/DMF to resin. Shake for 10-15 minutes.
Repeat: Drain and repeat (
min).
Monitoring: The byproduct (indazole) absorbs UV.[6] Monitor the waste stream at 290 nm. Continue washes until absorbance returns to baseline.
Wash: Wash extensively with DMF (
) to remove all traces of hydrazine.
Differentiation: Do not confuse Dde with ivDde . Dde is unstable to piperidine (Fmoc deprotection conditions) and can migrate to other amines. ivDde has steric bulk (isovaleryl) that renders it stable to piperidine, making it the only valid choice for Fmoc SPPS.
Workflow Visualization: Cyclic Peptide Synthesis
This diagram illustrates a standard workflow for creating a side-chain-to-side-chain cyclic peptide using the Alloc strategy.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
Incomplete Mtt Removal
TFA concentration too low or neutralized by residual DMF.
Ensure DCM pre-washes are thorough. Increase TFA to 2% if sequence is aggregated.
Dark Resin after Alloc
Trapped Palladium.
Increase DTC washes. Alternatively, use 0.5% sodium diethyldithiocarbamate in DMF.[2]
N-terminus must be Boc-protected or Acetylated before ivDde removal.
Allyl Migration
Nucleophilic attack on allyl.
When using Hydrazine in the presence of Alloc, add Allyl Alcohol to the mixture to act as a sacrificial acceptor.
References
Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[2][5][6][7][8][9] Chemical Reviews, 109(6), 2455–2504.
[Link]
Kates, S. A., et al. (1993). "A novel, convenient, three-dimensional orthogonal strategy for solid-phase synthesis of cyclic peptides." Tetrahedron Letters, 34(10), 1549-1552.
[Link]
Thayer, D. A., et al. (2010). "Polymer-supported reagents for the removal of protecting groups in peptide synthesis."[5] Journal of Organic Chemistry. (Validating Phenylsilane/Pd protocols).
[Link]
Chhabra, S. R., et al. (1998). "An appraisal of new variants of Dde amine protecting group for solid phase peptide synthesis." Tetrahedron Letters, 39(12), 1603-1606. (Differentiation of Dde vs ivDde).
[Link]
Aletras, A., et al. (1995). "Preparation of cyclic peptides using the Mmt protecting group." International Journal of Peptide and Protein Research.
[Link]
Z-group removal conditions for N-methylated peptides
Application Note: Optimized Z-Group Removal Strategies for N-Methylated Peptides Executive Summary The removal of Benzyloxycarbonyl (Z or Cbz) protecting groups from N-methylated peptides presents unique challenges not e...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Optimized Z-Group Removal Strategies for N-Methylated Peptides
Executive Summary
The removal of Benzyloxycarbonyl (Z or Cbz) protecting groups from N-methylated peptides presents unique challenges not encountered with standard peptide backbones. While catalytic hydrogenolysis (
) is the gold standard for Z-removal, the steric bulk of the N-methyl group often impedes the interaction between the peptide bond and the catalyst surface, leading to incomplete deprotection or excessively long reaction times. Furthermore, alternative acidolytic methods (e.g., HBr/AcOH) pose severe risks of racemization specifically in N-methylated residues.
This guide provides validated protocols for overcoming these steric barriers. We prioritize Catalytic Transfer Hydrogenolysis (CTH) using Pearlman’s Catalyst as the primary solution, followed by "Hard Acid" deprotection (TFMSA or TMSOTf) as a robust alternative for intractable sequences.
Scientific Background & Mechanistic Challenges
The N-Methyl Steric Barrier
In standard peptides, the carbamate linkage of the Z-group is easily accessible to palladium catalysts. However, N-methylation forces the peptide backbone into a cis-conformation (or equilibrium between cis/trans) and introduces significant steric bulk.
Consequence: The bulky methyl group prevents the benzyl carbamate from lying flat against the catalyst surface, drastically reducing the turnover frequency of standard
hydrogenolysis.
The Racemization Trap (HBr/AcOH)
Historically, HBr in acetic acid was the alternative to hydrogenolysis. Warning: This method is contraindicated for N-methyl amino acids.
Mechanism: The harsh acidic conditions promote the formation of an oxazolonium intermediate. In N-methyl peptides, the absence of the amide proton lowers the energy barrier for enolization, leading to significant racemization (up to 68% for Z-MeIle) compared to <2% for non-methylated analogs.
Decision Matrix: Selecting the Right Protocol
Before initiating deprotection, analyze your peptide sequence using the following logic flow.
Figure 1: Decision tree for selecting Z-removal conditions based on peptide composition.
Protocol A: Catalytic Transfer Hydrogenolysis (The "Turbo" Method)
Best For: Peptides lacking sulfur (Met, Cys) that are resistant to standard
gas hydrogenolysis.
Mechanism: Ammonium formate acts as a hydrogen donor.[1][2] The evolution of and creates a "micro-stirring" effect on the catalyst surface, helping to overcome the steric hindrance of the N-methyl group. We utilize Pearlman’s Catalyst (), which is significantly more active than standard Pd/C for hindered substrates.
Materials:
Catalyst: 20%
on Carbon (Pearlman’s Catalyst).
H-Donor: Ammonium Formate (
), dry.
Solvent: Methanol (HPLC grade).
Step-by-Step Protocol:
Dissolution: Dissolve the N-methylated peptide (1 mmol) in Methanol (10–20 mL). If solubility is poor, add small amounts of Acetic Acid or HFIP (Hexafluoroisopropanol).
Catalyst Addition: Under an inert atmosphere (
), add Pearlman’s Catalyst (10-20% w/w relative to peptide).
Note: Wet the catalyst with a drop of water before adding methanol to prevent ignition.
Reaction: Stir vigorously at Room Temperature for 1–4 hours.
Observation: Effervescence is normal.
Monitoring: Check via HPLC/TLC. The reaction is typically 10x faster than standard hydrogenation.
Work-up: Filter through a Celite pad to remove the catalyst.[3] Wash the pad with MeOH.[3] Concentrate the filtrate.
Purification: Lyophilize to remove residual ammonium formate (it sublimes).
Protocol B: TFMSA Acidolysis (The "Sledgehammer")
Best For: Peptides containing Sulfur (which poisons Pd catalysts) or those insoluble in MeOH.
Mechanism: Trifluoromethanesulfonic acid (TFMSA) is a superacid that cleaves the Z-group via an
mechanism. We use a "Low-High" acidity protocol to minimize side reactions.
Cocktail Composition:
Component
Role
Volume Ratio
TFA
Solvent/Acid
80%
TFMSA
Superacid
10%
Thioanisole
Scavenger (Soft Base)
10%
EDT
Scavenger (for Cys/Met)
Add 2-5% if needed
Step-by-Step Protocol:
Preparation: Cool TFA and Thioanisole to 0°C.
Dissolution: Dissolve the peptide in the TFA/Thioanisole mixture.
Acidification: Slowly add TFMSA dropwise while stirring at 0°C.
Caution: Exothermic reaction.
Incubation: Allow to warm to Room Temperature. Stir for 60–120 minutes.
Precipitation: Pour the reaction mixture into cold Diethyl Ether (
, -20°C). The peptide should precipitate as a white solid.
Wash: Centrifuge and wash the pellet 3x with cold ether to remove the scavenger and acid.
Protocol C: TMSOTf "Hard Acid" Promotor
Best For: Extremely hindered peptides where TFMSA causes degradation.
Mechanism: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) acts as a "hard acid" that silylates the carbamate oxygen, weakening the C-O bond, while Thioanisole acts as a "soft base" to scavenge the benzyl cation via a Push-Pull mechanism.
Figure 2: Push-Pull mechanism for Z-removal using TMSOTf.
Protocol:
Cocktail: 1M TMSOTf in TFA, containing 1M Thioanisole.
Reaction: Treat the peptide with this cocktail at 0°C for 30–60 minutes.
Work-up: Precipitate in cold ether as described in Protocol B.
Troubleshooting & Optimization
Problem
Probable Cause
Solution
Incomplete Deprotection (Hydrogenolysis)
Steric hindrance of N-Me group.
Switch to Protocol A (Pearlman's Catalyst). Increase temperature to 40°C.
Catalyst Poisoning
Presence of Sulfur (Met, Cys).
Switch to Protocol B (TFMSA) or Protocol C (TMSOTf).
Racemization
Use of HBr/AcOH or high temp.
STOP using HBr. Use TFMSA at 0°C.
Peptide Degradation
Acid hydrolysis of peptide bond.
Reduce reaction time. Ensure anhydrous conditions for TMSOTf.
Deletion Sequences
N-terminal N-Me acetylation.
Avoid acetylating N-Me N-termini before cleavage. Use Formyl or Boc if possible.
References
Anwer, M. K., & Spatola, A. F. (1980). An advantageous method for the removal of hydrogenolysable protecting groups in peptide synthesis. Synthesis, 1980(11), 929-932. Link
Cheung, S. T., & Benoiton, N. L. (1977). N-Methylamino acids in peptide synthesis. V. The synthesis of N-tert-butyloxycarbonyl, N-methylamino acids by N-methylation. Canadian Journal of Chemistry, 55(5), 906-910. Link
Kiso, Y., et al. (1988). Hard acid deprotecting procedure for peptide synthesis. Chemical and Pharmaceutical Bulletin, 36(9), 3449-3455. Link
Bachem. (n.d.). Cleavage and Deprotection Protocols. Link
Sigma-Aldrich. (n.d.). Pd(OH)2/C (Pearlman's catalyst): A highly active catalyst.[4][5][6] Link
Application Notes and Protocols: Synthesis of Histone Tail Mimics Using N-Me-Lys(Z)-OH
Authored by: A Senior Application Scientist Abstract Post-translational modifications (PTMs) of histone proteins, particularly the methylation of lysine residues on their N-terminal tails, are fundamental to the regulati...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: A Senior Application Scientist
Abstract
Post-translational modifications (PTMs) of histone proteins, particularly the methylation of lysine residues on their N-terminal tails, are fundamental to the regulation of chromatin structure and gene expression.[1][2][3] The synthesis of histone tail mimics with specific PTMs is a powerful tool for deciphering the "histone code" and developing novel therapeutics.[1][4] This document provides a comprehensive guide for the synthesis of histone tail mimics containing N-methyllysine using Fmoc-N-α-methyl-N-ε-benzyloxycarbonyl-L-lysine (N-Me-Lys(Z)-OH) via solid-phase peptide synthesis (SPPS). Detailed protocols for synthesis, cleavage, purification, and characterization are provided for researchers in epigenetics, drug discovery, and chemical biology.
Introduction: The Significance of Histone Lysine Methylation
Histones are the primary protein components of chromatin, and their N-terminal tails are subject to a wide array of PTMs, including methylation, acetylation, and phosphorylation.[1][3] Lysine methylation, in particular, is a key regulatory mark, with the site and degree of methylation (mono-, di-, or tri-methylation) dictating specific biological outcomes.[5] For instance, the trimethylation of histone H3 at lysine 4 (H3K4me3) is generally associated with active gene transcription, while the trimethylation of H3K9 and H3K27 is linked to transcriptional repression.[2]
The synthesis of histone tail peptides with defined methylation patterns provides invaluable tools to:
Investigate the binding specificities of "reader" proteins that recognize these modifications.[4]
Characterize the activity of "writer" (methyltransferase) and "eraser" (demethylase) enzymes.
Develop inhibitors of these enzymes for therapeutic applications.[1]
Probe the effects of specific modifications on chromatin structure and function.
This guide focuses on the incorporation of N-methyllysine into synthetic histone peptides using the building block N-Me-Lys(Z)-OH. The benzyloxycarbonyl (Z) protecting group offers an alternative to the more common Boc group for side-chain protection, with distinct deprotection chemistry.
The Synthetic Strategy: Fmoc Solid-Phase Peptide Synthesis (SPPS)
Fmoc-based SPPS is the method of choice for the routine synthesis of peptides.[6] The strategy relies on the use of the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group for the protection of the α-amino group of amino acids. The synthesis cycle involves the sequential addition of Fmoc-protected amino acids to a growing peptide chain that is anchored to a solid support (resin).
The overall workflow can be visualized as follows:
Figure 1: General workflow for Fmoc solid-phase peptide synthesis.
Materials and Reagents
Resins
Rink Amide Resin: For peptides with a C-terminal amide.
2-Chlorotrityl Chloride Resin: For peptides with a C-terminal carboxylic acid.
Amino Acids and Reagents
Fmoc-protected amino acids
Fmoc-N-Me-Lys(Z)-OH: The key building block for introducing N-methyllysine.
Cleavage Cocktail: Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), Water (H₂O)
Detailed Protocols
Protocol 1: Solid-Phase Peptide Synthesis
This protocol outlines the manual synthesis of a histone tail mimic on a 0.1 mmol scale.
Resin Swelling:
Place 0.1 mmol of the chosen resin in a reaction vessel.
Add DMF to swell the resin for at least 30 minutes.
Fmoc Deprotection:
Drain the DMF.
Add 20% piperidine in DMF to the resin and agitate for 5-10 minutes.
Drain and repeat the piperidine treatment for another 5-10 minutes to ensure complete Fmoc removal.[7][8]
Washing:
Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.
Amino Acid Coupling:
In a separate vial, dissolve 4 equivalents of the Fmoc-amino acid and 3.9 equivalents of HATU in DMF.
Add 8 equivalents of DIPEA to the amino acid solution and pre-activate for 1-2 minutes.
Add the activated amino acid solution to the resin.
Agitate the reaction vessel for 1-2 hours. For coupling of Fmoc-N-Me-Lys(Z)-OH , a longer coupling time or a double coupling may be necessary due to potential steric hindrance from the N-methyl group.
Washing:
Wash the resin with DMF (3-5 times).
Repeat Cycle:
Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.
Protocol 2: Peptide Cleavage and Z-Group Deprotection
The Z-group is stable to the standard TFA cleavage conditions used for most other side-chain protecting groups in Fmoc SPPS. Therefore, a separate deprotection step is required.
Final Fmoc Deprotection:
After the final coupling step, perform a final Fmoc deprotection as described in Protocol 1, step 2.
Resin Washing and Drying:
Wash the resin with DMF, followed by DCM.
Dry the resin under a stream of nitrogen or in a vacuum desiccator.
Cleavage from Resin:
Prepare a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5).
Add the cleavage cocktail to the dried resin and allow it to react for 2-3 hours at room temperature.[9]
Filter the resin and collect the filtrate containing the peptide.
Peptide Precipitation:
Precipitate the peptide by adding the TFA solution to cold diethyl ether.
Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.
Dry the peptide pellet under vacuum. At this stage, the peptide is cleaved from the resin, and all acid-labile side-chain protecting groups are removed, but the Z-group on the N-methyllysine remains.
Z-Group Deprotection (Hydrogenation):
Dissolve the crude peptide in a suitable solvent (e.g., methanol, acetic acid, or a mixture).
Add a catalytic amount of Palladium on carbon (Pd/C).
Hydrogenate the mixture by bubbling hydrogen gas through the solution or using a balloon filled with hydrogen for 2-4 hours.
Monitor the reaction by HPLC-MS.
Once complete, filter the solution through Celite to remove the Pd/C catalyst.
Lyophilize the filtrate to obtain the crude, fully deprotected peptide.
Protocol 3: Purification and Characterization
Purification by Reverse-Phase HPLC (RP-HPLC):
Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., water/acetonitrile mixture with 0.1% TFA).
Purify the peptide using a preparative RP-HPLC system with a C18 column.[10]
Use a gradient of acetonitrile in water (both containing 0.1% TFA). A typical gradient is 5-95% acetonitrile over 30-60 minutes.
Collect fractions and analyze by analytical HPLC-MS to identify those containing the pure peptide.
Characterization by Mass Spectrometry (MS):
Confirm the identity of the purified peptide by electrospray ionization mass spectrometry (ESI-MS) to verify the correct molecular weight.[11][12]
Data Summary
The following table provides expected data for the synthesis of a hypothetical 10-mer histone tail mimic containing one N-Me-Lys residue.
Parameter
Expected Value
Crude Peptide Purity (by HPLC)
50-70%
Purified Peptide Purity (by HPLC)
>95%
Overall Yield
10-20%
Expected Mass (ESI-MS)
Calculated M+H⁺
Observed Mass (ESI-MS)
Expected Mass ± 0.5 Da
Troubleshooting
Issue
Possible Cause
Suggested Solution
Low Coupling Efficiency
Steric hindrance of N-methylated amino acid.
Double couple the N-Me-Lys(Z)-OH residue. Use a more potent coupling reagent like HATU.
Incomplete Z-Group Deprotection
Inactive catalyst or insufficient hydrogenation time.
Use fresh Pd/C catalyst. Increase hydrogenation time and monitor by HPLC-MS.
Poor Peptide Solubility
Hydrophobic nature of the peptide.
Use a small amount of organic solvent (e.g., acetonitrile or DMSO) to dissolve the peptide before HPLC injection.
Side Reactions during Cleavage
Presence of sensitive residues (e.g., Trp, Met).
Add scavengers like TIS to the cleavage cocktail.
Applications of Synthetic Histone Tail Mimics
The synthesized N-methylated histone tail mimics can be utilized in a variety of applications to study the functional consequences of this modification:
Binding Assays: Use in pull-down assays with nuclear extracts or purified proteins to identify novel "reader" proteins that specifically recognize N-methyllysine.
Enzyme Assays: Serve as substrates for histone demethylases to study their activity and screen for inhibitors.
Structural Studies: Used for co-crystallization with reader domains to elucidate the molecular basis of recognition.
Cell-based Assays: When conjugated to a cell-penetrating peptide, they can be introduced into cells to study their effects on gene expression and chromatin structure.
Visualization of the Chemical Reaction
The core chemical transformation in this protocol is the formation of the peptide bond.
Figure 2: Peptide bond formation during SPPS.
References
St. Fleur, N. R., & Houghten, R. A. (2013). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 18(9), 10451-10467. [Link]
Chi, H., Islam, M. S., Nsiama, T. K., Kato, T., & Nishino, N. (2014). A convenient preparation of N (ε)-methyl-L-lysine derivatives and its application to the synthesis of histone tail peptides. Amino acids, 46(5), 1305-1311. [Link]
Royal Society of Chemistry. (2013). Materials and Methods Solid-phase Peptide Synthesis According to Fmoc-strategy. Royal Society of Chemistry. [Link]
Chi, H., Islam, M. S., Nsiama, T. K., Kato, T., & Nishino, N. (2014). A convenient preparation of N (ε)-methyl-l-lysine derivatives and its application to the synthesis of histone tail peptides. ResearchGate. [Link]
Hunt, I. (n.d.). Ch27 : Peptide synthesis. University of Calgary. [Link]
Luks, B., & Kates, S. A. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature protocols, 2(12), 3193-3203. [Link]
Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]
Chen, Y., et al. (2020). Histone H3 N-terminal mimicry drives a novel network of methyl-effector interactions. Nucleic Acids Research, 48(10), 5233-5247. [Link]
Garcia, B. A., & Shabanowitz, J. (2007). Mass spectrometry-based strategies for characterization of histones and their post-translational modifications. Journal of proteome research, 6(8), 2963-2973. [Link]
Simon, M. D. (2007). Mimicking methylated histones. ACS chemical biology, 2(4), 221-223. [Link]
Reddit. (2023). SPPS for N Methylated Peptides. Reddit. [Link]
Gilson. (n.d.). Synthetic Peptide Purification Using Preparative LC-MS. Gilson. [Link]
Li, Y., et al. (2024). Development of Complementary Photo‐arginine/lysine to Promote Discovery of Arg/Lys hPTMs Interactomes. Angewandte Chemie International Edition, 63(5), e202315189. [Link]
He, S., & Chen, Y. (2021). Histone mimics: more tales to read. Biochemical Journal, 478(14), 2735-2739. [Link]
Agilent. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Agilent. [Link]
Agilent. (2024). Synthetic Peptides: Chromatographic Methods for Separation, Quantification, and Characterization. Agilent. [Link]
Rossetto, D., Avvakumov, N., & Côté, J. (2012). Histone ubiquitination: a new layer in the histone code. Nucleic acids research, 40(20), 10066-10078. [Link]
Incorporating N-methyl amino acids (N-Me-AAs) into peptide backbones is a critical strategy in drug discovery to improve metabolic stability, membrane permeability, and conformational rigidity. However, the very features that make N-Me-AAs therapeutically valuable—steric bulk and N-alkylation—create a "perfect storm" for synthetic failure.
The Triple Threat:
Steric Hindrance: The N-methyl group clashes with the incoming activated carboxylate, raising the activation energy of the transition state.
Reduced Nucleophilicity: While secondary amines are generally nucleophilic, the steric crowding in N-Me-AAs (especially N-Me-Val, N-Me-Ile) significantly retards the rate of attack.
Epimerization & Diketopiperazine (DKP) Formation: The slow coupling rate allows competing unimolecular reactions (oxazolium formation) to dominate, leading to rapid loss of chiral integrity at the activated C-terminus.
This guide moves beyond standard EDC/HOBt chemistry to detail the high-performance reagents (HATU, COMU, PyAOP, TCFH) required to forge these difficult bonds with high yield and optical purity.
Strategic Reagent Selection Guide
Selection must be data-driven, balancing reactivity against the risk of epimerization.
Safer Alternative. Comparable reactivity to HATU but less explosive risk; easier removal of byproducts.
Phosphonium
PyAOP
Phosphonium salt of HOAt.
Epimerization Control. Crucial when coupling to a secondary amine where the activated acid is also N-methylated. Avoids guanidinylation.[1]
Chloroformamidinium
TCFH + NMI
Forms N-acyl imidazolium in situ.
The "Nuclear Option." For extremely hindered junctions (e.g., Aib to N-Me-Aib) where uroniums fail.
Decision Logic for Reagent Selection
Figure 1: Decision tree for selecting coupling reagents based on steric demand and epimerization risk.
Mechanistic Insight: The Epimerization Trap
When activating an N-methyl amino acid, the absence of an amide proton prevents the formation of a standard 5(4H)-oxazolone. Instead, it forms a positively charged oxazolium ion. This intermediate is highly electrophilic but also highly acidic at the
-carbon.
The Danger: If the coupling is slow (due to sterics), the base (DIPEA) has time to abstract the
-proton of the oxazolium species, leading to irreversible racemization.
The Solution:
Faster Kinetics: Use HOAt-based reagents (HATU, PyAOP) to speed up amine attack relative to proton abstraction.
Weaker Bases: Switch from DIPEA (pKa ~10.5) to 2,4,6-Collidine (TMP) (pKa ~7.4). Collidine is strong enough to deprotonate the acid but too weak to effectively deprotonate the oxazolium
-carbon.
Detailed Experimental Protocols
Protocol A: The "Gold Standard" (HATU/HOAt)
Best for: Standard N-methylation sites (e.g., N-Me-Phe to Val).
Pre-activation: Dissolve the carboxylic acid and HATU (and HOAt if using) in anhydrous DMF (0.1 M concentration).
Base Addition: Add DIPEA. The solution should turn yellow (formation of the activated ester). Stir for exactly 30 seconds .
Critical Note: Do NOT pre-activate for >2 minutes. The active ester can epimerize or rearrange to an unreactive species.
Coupling: Immediately add the N-methyl amine.
Reaction: Stir at room temperature for 2–4 hours.
Monitoring: Monitor via LC-MS. If conversion is <50% after 4 hours, do not add more HATU (risk of guanidinylation). Instead, filter and try Protocol B.
Protocol B: The "Heavy Lifter" (TCFH-NMI)
Best for: Extremely hindered junctions (N-Me-Val to N-Me-Val) where HATU fails.
Solvent: Acetonitrile (MeCN) (Anhydrous) – Critical: DCM is inferior for this specific mechanism.
Step-by-Step:
Setup: Flame-dry the reaction vessel under Argon/Nitrogen.
Dissolution: Dissolve the Carboxylic Acid and Amine in anhydrous MeCN (0.1–0.2 M).
Reagent Addition: Add NMI, followed immediately by TCFH.
Mechanism:[4][5][6][7][8][9] TCFH reacts with NMI to form a highly reactive N-acyl imidazolium cation in situ.[8] This species is more electrophilic than OBt/OAt esters and less prone to steric shielding.
Reaction: Stir at room temperature. These reactions are often surprisingly fast (30 min – 2 hours).
Workup: Dilute with EtOAc, wash with 1N HCl (to remove NMI and TCFH byproducts), sat. NaHCO3, and brine.[3]
Comparative Performance Data
The following data summarizes typical yields for the difficult coupling of Fmoc-N-Me-Val-OH to H-N-Me-Val-OMe (a notoriously difficult junction).
Reagent System
Base
Solvent
Yield (%)
DL-Epimer (%)
Notes
HBTU / HOBt
DIPEA
DMF
< 20%
N/A
Failed coupling.
HATU / HOAt
DIPEA
DMF
65 - 75%
5 - 8%
Good yield, moderate epimerization.
PyAOP
Collidine
DMF
70 - 80%
< 2%
Best for optical purity.
TCFH / NMI
NMI
MeCN
> 90%
< 1%
Superior yield and purity for this specific hindrance.
Switch to Phosphonium reagents (PyAOP , PyBOP ) which cannot guanidinylate amines.[1]
Diketopiperazine (DKP)
Intramolecular attack during deprotection.
Use Trityl (Trt) protection for N-terminal or use "backbone protection" (Hmb).
Visualizing the Workflow
Figure 2: The high-efficiency pathway of the TCFH/NMI protocol.
References
Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[2][8][11] An efficient peptide coupling additive.[1][7] Journal of the American Chemical Society. Link
El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link
Beutner, G. L., et al. (2018). TCFH–NMI: Direct Access to N-Acyl Imidazoliums for Challenging Amide Bond Formations. Organic Letters. Link
Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products. Tetrahedron Letters. Link
Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Link
Application Note: Manual vs. Automated Coupling of N-Me-Lys(Z)-OH
This Application Note is designed for researchers and drug development professionals focusing on the synthesis of N-methylated peptides. It addresses the specific challenges of coupling N-Me-Lys(Z)-OH (N-alpha-methyl-N-e...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for researchers and drug development professionals focusing on the synthesis of N-methylated peptides. It addresses the specific challenges of coupling N-Me-Lys(Z)-OH (N-alpha-methyl-N-epsilon-benzyloxycarbonyl-L-lysine), a building block critical for enhancing peptide bioavailability and proteolytic stability.[1]
Executive Summary & Scientific Rationale
The incorporation of N-methylated amino acids like N-Me-Lys(Z)-OH is a pivotal strategy in medicinal chemistry to disrupt hydrogen bonding, improve membrane permeability, and increase metabolic stability.[1] However, the N-methyl group introduces significant steric hindrance and electronic effects that complicate the coupling process.
The Core Challenges
Steric Hindrance: The N-methyl group on the
-amine creates a bulky environment, retarding the nucleophilic attack during the subsequent coupling (when N-Me-Lys is the amine component).[1] However, even as the incoming carboxyl component, the steric bulk affects the activation kinetics and the approach to the resin-bound amine.
Racemization Risk (The "Achilles' Heel"): N-methyl amino acids are exceptionally prone to racemization during activation. Unlike standard amino acids, they form pseudo-aromatic oxazolonium ions more readily, leading to rapid loss of chiral integrity at the
-carbon.
Protecting Group Orthogonality: The Z (Cbz) group on the lysine side chain is stable to standard TFA cleavage conditions used in Fmoc chemistry. This protocol assumes the Z group is intended to remain for downstream orthogonal deprotection (e.g., catalytic hydrogenation or HF treatment) or permanent protection.
Chemical Mechanism & Racemization Control[2]
Understanding the mechanism is vital for protocol design. The diagram below illustrates the competing pathways between successful coupling and racemization via the oxazolonium intermediate.
Caption: Pathway competition during activation. High temperatures and unhindered bases (like DIEA) promote the red path (Racemization).
Manual Coupling Protocol: The "Precision Control" Method
Best for: High-value/low-quantity synthesis, difficult sequences, or when minimization of racemization is paramount.[1]
Base: 2,4,6-Collidine (TMP) (6.0 eq). Note: Collidine is preferred over DIEA/DIPEA as its steric bulk reduces proton abstraction from the
-carbon, suppressing racemization.
Solvent: DMF (Anhydrous).
Step-by-Step Procedure
Resin Preparation:
Swell the resin (e.g., 2-CTC or Wang) in DCM for 30 mins, then wash 3x with DMF.
Ensure the preceding Fmoc group is removed (20% Piperidine/DMF) and the resin is thoroughly washed (5x DMF). Perform a Kaiser test to confirm a free primary amine.
Pre-Activation (Crucial Step):
In a separate dry vial, dissolve Fmoc-N-Me-Lys(Z)-OH and HATU in the minimum amount of DMF.
Why? N-methyl amino acids activate slower than standard AAs, but prolonged activation increases oxazolonium formation.[1] A short pre-activation ensures the active ester is formed without giving it time to racemize before meeting the resin.
Coupling Reaction:
Transfer the activated solution immediately to the resin.
Agitate gently (nitrogen bubbling or shaker) for 2 to 4 hours at room temperature.
Note: Visual monitoring is key. If the solution turns turbid, solubility issues may be hindering the reaction; add a small amount of DMSO or NMP.
If Incomplete: Do NOT just repeat. Switch to PyAOP/HOAt with Collidine for the second coupling to target a different activation profile.
Automated Coupling Protocol: The "High-Throughput" Method[1]
Best for: Library synthesis, robust sequences, and time-critical projects.
Platform Assumption: Microwave-assisted synthesizer (e.g., CEM Liberty Blue or Biotage Initiator).[1]
Activator: DIC (Diisopropylcarbodiimide) / Oxyma Pure. Note: This carbodiimide chemistry is often safer for racemization in heated cycles than onium salts (HATU).
Base: DIEA (0.1M in DMF) - Only if using Onium salts; DIC/Oxyma does not require exogenous base.[1]
Step-by-Step Procedure
Instrument Setup:
Load Fmoc-N-Me-Lys(Z)-OH as a 0.2M solution in DMF.[1]
Load DIC (0.5M) and Oxyma Pure (0.5M).
The "Soft-Heat" Cycle:
Standard microwave protocols (75°C or 90°C) are too aggressive for N-methyl amino acids and will cause epimerization.[1]
Program the following cycle:
Stage 1: 0W (Room Temp) for 2 minutes (Initial mixing/soaking).
Stage 2: 30W (Max Temp 50°C ) for 10 minutes.
Why? Keeping the temperature
50°C balances kinetic acceleration with stereochemical preservation.
Double Coupling (Mandatory):
Automated synthesis lacks visual feedback. Default to a Double Coupling protocol for this residue.
Pass 1: DIC/Oxyma, 50°C, 10 min.
Pass 2: Fresh Reagents, 50°C, 10 min.
Capping:
Perform an acetylation capping step (Ac2O/DIEA) immediately after the coupling cycle to terminate any unreacted chains, preventing deletion sequences.
Comparative Analysis: Manual vs. Automated
The following table summarizes the trade-offs based on experimental data and literature consensus.
Feature
Manual Coupling (HATU/Collidine)
Automated Coupling (Microwave DIC/Oxyma)
Coupling Efficiency
High (>98% with monitoring)
Moderate to High (95-98% with double couple)
Racemization (<% D-isomer)
Lowest (< 2%)
Moderate (2-5% depending on Temp)
Reagent Consumption
Optimized (Exact stoichiometry)
High (Requires excess for line priming/double coupling)
Throughput
Low (1-2 peptides/day)
High (10+ peptides/day)
Operator Skill Required
High (Requires judgment)
Low (Push-button)
Best Use Case
GMP production, expensive building blocks
Screening libraries, initial discovery
Workflow Decision Matrix
Use this diagram to select the appropriate protocol for your specific project constraints.
Caption: Decision tree for selecting coupling methodology based on scale and purity requirements.
Troubleshooting & Optimization
Issue: Incomplete Coupling (Blue Kaiser Test)
Cause: Steric clash or aggregation.
Solution: Switch solvent to NMP or a mixture of DMF/DMSO (4:1) . Use PyAOP instead of HATU.
Solution: Reduce base to 4.0 eq. Ensure temperature is strictly < 40°C. Switch from DIEA to Collidine or TMP.
Issue: Difficulty Coupling the Next Amino Acid
Context: After N-Me-Lys(Z) is installed, the N-terminus is a secondary amine.[1]
Solution: Use HATU/HOAt for the next amino acid. Do NOT use Kaiser test (it does not work well for secondary amines); use Chloranil Test or p-Nitrophenol ester test .[1]
References
Biron, E., et al. (2006). "Optimized selective N-methylation of peptides on solid support." Journal of Peptide Science. Link
Albericio, F., et al. (2018). "Peptide Synthesis: Chemical Methods." Comprehensive Organic Synthesis. Link
CEM Corporation. "Microwave Synthesis of N-Methyl Peptides."[1] Application Note. Link
Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][5][] Chemical Reviews. Link
Merck/Sigma-Aldrich. "Technical Bulletin: Cleavage and Deprotection Protocols for Fmoc SPPS."[1] Link
Application Notes and Protocols for Solution-Phase Synthesis Utilizing N-Me-Lys(Z)-OH Intermediates
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The incorporation of N-methylated amino acids into peptide structures is a pivotal strategy in me...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
The incorporation of N-methylated amino acids into peptide structures is a pivotal strategy in medicinal chemistry, offering enhanced proteolytic stability, improved pharmacokinetic profiles, and modulated bioactivity.[1] This application note provides a comprehensive guide to the solution-phase synthesis of peptides containing N-methyl-L-lysine, utilizing the versatile Nα-Fmoc-Nε-methyl-Nε-(Z)-L-lysine (N-Me-Lys(Z)-OH) intermediate. We will delve into the strategic considerations for employing the benzyloxycarbonyl (Z) group for side-chain protection, detailed protocols for coupling and deprotection, and expert insights into overcoming the challenges associated with sterically hindered N-methylated residues.
Introduction: The Significance of N-Methylation in Peptide Drug Discovery
Peptide-based therapeutics have gained considerable attention due to their high specificity and potency. However, their application is often limited by poor metabolic stability and low oral bioavailability.[1] N-methylation of the peptide backbone is a key modification that addresses these limitations by sterically shielding the amide bond from enzymatic cleavage.[1][2] This modification can also induce favorable conformational changes that enhance receptor binding affinity and cell permeability.
The synthesis of N-methylated peptides, however, presents unique challenges, primarily due to the steric hindrance at the N-terminal amine, which can lead to slow and incomplete coupling reactions.[3] Solution-phase peptide synthesis (SPPS) offers a robust platform for incorporating these modified residues, allowing for the purification of intermediates and precise control over reaction conditions.
This guide focuses on the use of N-Me-Lys(Z)-OH, a valuable building block for introducing N-methylated lysine into a peptide sequence. The Z-group provides stable side-chain protection that is orthogonal to the commonly used Fmoc Nα-protection, offering a reliable strategy for complex peptide synthesis in solution.
Strategic Selection of the Z-Protecting Group for Nε-Methyl-Lysine
The choice of a side-chain protecting group is critical for a successful peptide synthesis campaign. For the ε-amino group of N-methyl-lysine, the benzyloxycarbonyl (Z or Cbz) group offers several advantages in the context of solution-phase synthesis:
Stability: The Z-group is stable under the mildly basic conditions required for Fmoc-deprotection and the conditions of most coupling reactions.[4]
Orthogonality: It can be removed under conditions that do not affect the Fmoc/tBu or Boc/Bzl protection strategies commonly employed in solution-phase synthesis.[5]
Mild Deprotection: The Z-group is readily cleaved by catalytic hydrogenation (H₂/Pd), a mild method that is compatible with most other amino acid residues.[4] Alternatively, it can be removed by acidolysis with HBr in acetic acid, although this is a harsher condition.
This orthogonality allows for the selective deprotection of the lysine side chain for further modification if required, or its removal at a late stage in the synthesis.
Experimental Protocols
Materials and Reagents
Fmoc-protected amino acids
N-Me-Lys(Z)-OH
Coupling reagents (e.g., HATU, HBTU, DCC, EDC)
Additives (e.g., HOBt, Oxyma Pure)
Bases (e.g., DIPEA, NMM)
Solvents (e.g., DMF, DCM, NMP)
Reagents for deprotection (e.g., Piperidine, Pd/C, H₂, HBr/AcOH)
Reagents for work-up and purification.
Protocol 1: Dipeptide Synthesis - Coupling of Fmoc-Ala-OH with H-N-Me-Lys(Z)-OMe
This protocol details the synthesis of the dipeptide Fmoc-Ala-N-Me-Lys(Z)-OMe as an illustrative example. The methyl ester of N-Me-Lys(Z)-OH is used to protect the C-terminus.
Step 1: Preparation of H-N-Me-Lys(Z)-OMe
The starting material, N-Me-Lys(Z)-OH, can be esterified using standard methods, such as reaction with methanol in the presence of a catalyst like thionyl chloride or by using methyl iodide.
Step 2: Coupling Reaction
Activation of Fmoc-Ala-OH: In a round-bottom flask, dissolve Fmoc-Ala-OH (1.0 eq) and a coupling additive such as HOBt (1.1 eq) in anhydrous DMF. Cool the solution to 0 °C in an ice bath. Add a solution of a coupling reagent, for example, DCC (1.1 eq), in anhydrous DCM. Stir the mixture at 0 °C for 30 minutes.
Preparation of the Amine Component: In a separate flask, dissolve H-N-Me-Lys(Z)-OMe hydrochloride (if applicable, 1.0 eq) in anhydrous DCM. Add DIPEA (1.0 eq) to neutralize the salt and liberate the free secondary amine. Stir for 15 minutes at room temperature.
Coupling: Add the solution of the activated Fmoc-Ala-OH to the free amine solution of H-N-Me-Lys(Z)-OMe. Allow the reaction to warm to room temperature and stir overnight.
Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or LC-MS. For N-methylated amines, the traditional ninhydrin test is unreliable; a bromophenol blue test can be used as an alternative.[3]
Causality Behind Choices:
Coupling Reagent: For the sterically hindered N-methylated amine, more potent coupling reagents like HATU or HBTU are often recommended to achieve high coupling efficiency.[3][6] DCC/HOBt is a classic and cost-effective choice for solution-phase synthesis.
Solvent: A mixture of DMF and DCM is often used to ensure the solubility of all reactants.
Base: DIPEA is a non-nucleophilic base used to neutralize the hydrochloride salt without causing unwanted side reactions.
Step 3: Work-up and Purification
Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) if DCC was used.
Wash the filtrate successively with 1 M HCl, saturated NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
The crude protected dipeptide can be purified by flash column chromatography on silica gel.[7]
Protocol 2: Deprotection of the Z-Group by Catalytic Hydrogenation
This protocol describes the removal of the Z-group from the side chain of the N-methylated lysine residue in the synthesized dipeptide.
Reaction Setup: Dissolve the Z-protected peptide (e.g., Fmoc-Ala-N-Me-Lys(Z)-OMe) in a suitable solvent such as methanol or a mixture of methanol and acetic acid.
Catalyst Addition: Add 10% Palladium on carbon (Pd/C) catalyst (typically 10-20% by weight of the peptide).
Hydrogenation: Stir the suspension vigorously under a hydrogen atmosphere (using a hydrogen-filled balloon or a Parr hydrogenator) at room temperature.
Monitoring: The reaction progress can be monitored by TLC or LC-MS until the starting material is completely consumed.
Work-up: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with methanol.
Isolation: Concentrate the filtrate under reduced pressure to obtain the deprotected peptide.
Catalytic Transfer Hydrogenation as an Alternative:
For substrates where direct hydrogenation is problematic, catalytic transfer hydrogenation offers a milder alternative.[8] This involves using a hydrogen donor like ammonium formate or 1,4-cyclohexadiene in the presence of the Pd/C catalyst.[8][9]
Data Presentation and Analysis
Table 1: Recommended Reagent Ratios for Coupling Reactions
Reagent
Equivalents (relative to the amine component)
Nα-Fmoc-Amino Acid
1.0 - 1.2
Coupling Reagent (e.g., HATU, HBTU)
1.0 - 1.2
Additive (e.g., HOBt, Oxyma Pure)
1.1 - 1.3
Base (e.g., DIPEA, NMM)
2.0 - 3.0
Table 2: Comparison of Z-Group Deprotection Methods
Method
Reagents and Conditions
Advantages
Disadvantages
Catalytic Hydrogenation
H₂, Pd/C in MeOH or EtOH
Mild conditions, clean reaction, high yield
Catalyst can be pyrophoric, not suitable for sulfur-containing peptides
Catalytic Transfer Hydrogenation
Ammonium formate or 1,4-cyclohexadiene, Pd/C
Avoids the use of gaseous hydrogen, generally fast
May require optimization of the hydrogen donor
Acidolysis
HBr in Acetic Acid (AcOH)
Effective for complex peptides
Harsh conditions, can lead to side reactions
Visualization of the Workflow
Conclusion and Future Perspectives
The use of N-Me-Lys(Z)-OH in solution-phase peptide synthesis provides a reliable and versatile method for the incorporation of N-methylated lysine residues. The strategic choice of the Z-group for side-chain protection, coupled with optimized coupling and deprotection protocols, enables the efficient synthesis of complex N-methylated peptides. The protocols and insights provided in this application note serve as a valuable resource for researchers in drug discovery and peptide chemistry, facilitating the development of next-generation peptide therapeutics with enhanced pharmacological properties.
References
Felix, A. M., Heimer, E. P., Lambros, T. J., Tzougraki, C., & Meienhofer, J. (1978). Rapid removal of protecting groups from peptides by catalytic transfer hydrogenation with 1,4-cyclohexadiene. The Journal of Organic Chemistry, 43(21), 4194–4196.
Technical Support Information Bulletin 1208. (n.d.). AAPPTec. Retrieved from [Link]
Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. (n.d.). AAPPTec. Retrieved from [Link]
Solution-phase-peptide synthesis via the Group-Assisted Purification (GAP) chemistry without using chromatography and recrystallization. (2011). Green Chemistry Letters and Reviews, 4(3), 229-235.
Coupling Strategies for the Synthesis of Peptide-Oligonucleotide Conjugates for Patterned Synthetic Biomineralization. (2012). International Journal of Molecular Sciences, 13(5), 5563-5579.
Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. (2023). Molecules, 28(22), 7591.
Peptide Synthesis via Fragment Condensation. (1994). In M. W. Pennington & B. M. Dunn (Eds.), Peptide Synthesis Protocols (pp. 309-322). Humana Press.
Anwer, M. K., & Spatola, A. F. (1980).
Recent advances in the solid- and solution-phase synthesis of peptides and proteins using micro-flow technology. (2021). Organic & Biomolecular Chemistry, 19(39), 8433-8452.
Peptide Purification. (n.d.). AAPPTec. Retrieved from [Link]
Synthesis of N-Alkyl Amino Acids. (2009). In Amino Acids, Peptides and Proteins in Organic Chemistry (pp. 245-294). Wiley-VCH.
Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. (2023). Molecules, 28(22), 7591.
On the Purification of Peptides with Size Exclusion Chromatography. (n.d.). Cytiva. Retrieved from [Link]
Aramendia, M. A., Borau, V., Jimenez, C., Marinas, J. M., & Sempere, M. E. (1987). Use of Pd/sepiolite systems as hydrogenation catalysts. 11. Hydrogenolysis of N-blocked amino acids and dipeptide. Canadian Journal of Chemistry, 65(11), 2791-2796.
Aspects of industrial purification of peptides using large-scale chromatography. (n.d.). Polypeptide Group. Retrieved from [Link]
Hydrogenation Catalyst Generates Cyclic Peptide Stereocenters in Sequence. (2018). Journal of the American Chemical Society, 140(32), 10113-10118.
Protection Reactions. (2005). In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, Synthesis of Peptides and Peptidomimetics. Georg Thieme Verlag.
Can you use normal phase chromatography to purify protected peptides? (2023, February 2). Biotage. Retrieved from [Link]
Executive Summary This application note details the solution-phase synthesis of Fmoc-N-Me-Lys(Z)-OH , a critical building block for the synthesis of N-methylated peptides.[1] N-methylation of the peptide backbone is a pr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This application note details the solution-phase synthesis of Fmoc-N-Me-Lys(Z)-OH , a critical building block for the synthesis of N-methylated peptides.[1] N-methylation of the peptide backbone is a premier strategy in drug discovery to enhance metabolic stability, membrane permeability, and oral bioavailability.
While solid-phase N-methylation (e.g., via the Biron-Kessler method) is common, the isolation of the discrete building block Fmoc-N-Me-Lys(Z)-OH allows for rigorous purification prior to coupling, preventing the accumulation of deletion sequences often seen in "on-resin" methylation protocols.[1]
This guide prioritizes the Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) route over Fmoc-Cl.[1] While Fmoc-Cl is more reactive toward sterically hindered secondary amines, it frequently leads to dipeptide impurities and racemization.[1] The protocol below utilizes an optimized solvent system and pH control to drive the reaction to completion using the milder, cleaner Fmoc-OSu reagent.
Chemical Strategy & Mechanism
The Challenge of Secondary Amines
The starting material, N-Me-Lys(Z)-OH, presents a specific synthetic challenge:
Steric Hindrance: The
-methyl group creates significant steric bulk, reducing the nucleophilicity of the amine compared to a primary lysine.
Zwitterionic Solubility: As an amino acid, the substrate exists as a zwitterion. It requires a base to deprotonate the carboxylic acid for solubility, but the pH must be carefully controlled to prevent hydrolysis of the Fmoc reagent.
Selectivity: The
-amine is protected by the Benzyloxycarbonyl (Z or Cbz) group. This group is stable to the mild basic conditions required for Fmoc introduction but must remain intact.
Reaction Scheme
The reaction proceeds via a Schotten-Baumann type mechanism in a biphasic or homogeneous aqueous-organic solvent system.[1]
Experimental Protocol
Materials & Reagents
Reagent
Specification
Role
N-Me-Lys(Z)-OH
>98% Purity
Substrate
Fmoc-OSu
1.2 – 1.5 Equivalents
Protecting Group Source
NaHCO3
Reagent Grade
Base (pH maintenance)
1,4-Dioxane
HPLC Grade
Co-solvent (solubilizes Fmoc-OSu)
Water
Deionized (Milli-Q)
Solvent
Ethyl Acetate
ACS Grade
Extraction Solvent
HCl (1N and 6N)
Reagent Grade
Acidification
Step-by-Step Procedure
Step 1: Solubilization and pH Adjustment
In a round-bottom flask equipped with a magnetic stir bar, suspend N-Me-Lys(Z)-OH (1.0 eq, e.g., 5.0 g) in Water (50 mL).
Add NaHCO3 (2.0 eq) slowly.[1] The solution should become clear as the zwitterion is converted to the sodium salt.
Add 1,4-Dioxane (50 mL). The final solvent ratio should be approximately 1:1 Water:Dioxane.
Note: Acetone can be used, but Dioxane is preferred for N-methyl amino acids due to better solubility of the hydrophobic Fmoc-protected product.[1]
Step 2: Addition of Fmoc-OSu
Dissolve Fmoc-OSu (1.2 eq) in a minimal amount of 1,4-Dioxane (approx. 10-15 mL).
Cool the reaction mixture to 0°C (ice bath).
Add the Fmoc-OSu solution dropwise to the reaction mixture over 30 minutes.
Critical: Do not dump the reagent. Slow addition prevents precipitation of Fmoc-OSu before it can react.[1]
Step 3: Reaction Monitoring
Allow the mixture to warm to Room Temperature (RT) naturally.
Stir vigorously for 18–24 hours.
Why so long? Secondary amines react slower than primary amines.
Process Control (TLC): Check consumption of starting material.
Detection: Ninhydrin (starting material turns yellow/orange due to secondary amine) and UV (product absorbs at 254 nm).[1]
Target: Disappearance of the polar, ninhydrin-active spot.
Step 4: Workup & Isolation
Evaporate the bulk of the Dioxane under reduced pressure (Rotavap) at <40°C. Do not distill to dryness; leave the aqueous phase.
Dilute the remaining aqueous residue with Water (50 mL).
Wash 1: Extract with Diethyl Ether (2 x 50 mL).
Purpose: This removes unreacted Fmoc-OSu and byproducts (Fmoc-OH) which are soluble in ether, while the product remains in the basic aqueous phase as a salt.[1]
Acidification: Cool the aqueous phase to 0°C. Slowly acidify to pH 2–3 using 1N HCl (or 6N HCl dropwise).
Observation: The product Fmoc-N-Me-Lys(Z)-OH will precipitate as a white oil or solid.[1]
Extraction: Extract the acidic aqueous layer with Ethyl Acetate (3 x 70 mL).
Drying: Combine EtOAc layers, wash with Brine (1 x 50 mL), and dry over anhydrous Na2SO4 .
Filter and concentrate in vacuo to yield the crude product.
Step 5: Purification
Crystallization: Attempt crystallization from EtOAc/Hexane.
Chromatography (Likely Required): N-methyl amino acids often form oils.[1] If crystallization fails, purify via silica gel column chromatography.[1]
Eluent: Gradient of DCM to 5% MeOH/DCM (with 0.1% AcOH).[1]
Visualization: Workflow & Logic
The following diagram illustrates the critical decision points and workflow for this synthesis.
Caption: Workflow for the preparation of Fmoc-N-Me-Lys(Z)-OH highlighting the critical ether wash step to remove non-acidic impurities.
Look for the N-Methyl singlet around 2.7–2.9 ppm. Note: Rotamers are common in N-methyl carbamates, often resulting in split peaks in NMR.[1]
Look for Fmoc protons : Doublets at 7.9 and 7.7 ppm (aromatic), doublet at 4.4 ppm (CH2), triplet at 4.2 ppm (CH).[1]
References
Isidro-Llobet, A., et al. (2009).[1] "Amino Acid-Protecting Groups."[1][4][5][6] Chemical Reviews, 109(6), 2455-2504.[1]
Biron, E., et al. (2006).[1] "Optimized selective N-methylation of peptides on solid support." Journal of Peptide Science, 12(3), 213-219.[1]
Merck Millipore. "Fmoc-OSu vs. Fmoc-Cl for Amine Protection."[1] Novabiochem Technical Notes.
Ten Kortenaar, P. B., et al. (1986).[1] "Semisynthesis of horse heart cytochrome c analogues." Proceedings of the National Academy of Sciences, 83(18), 6615-6619.[1] (Describes solution phase Fmoc protection of lysine derivatives). [1]
using N-Me-Lys(Z)-OH in antimicrobial peptide development
Application Note: Strategic Incorporation of N-Me-Lys(Z)-OH in Antimicrobial Peptide (AMP) Development Executive Summary: The Stability-Activity Paradox The clinical translation of Antimicrobial Peptides (AMPs) is freque...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Strategic Incorporation of N-Me-Lys(Z)-OH in Antimicrobial Peptide (AMP) Development
Executive Summary: The Stability-Activity Paradox
The clinical translation of Antimicrobial Peptides (AMPs) is frequently stalled by a single, critical failure point: Proteolytic Instability . Native AMPs, while potent in vitro, are rapidly degraded by serum proteases (trypsin, chymotrypsin) and bacterial peptidases in vivo.
This guide details the application of N-Me-Lys(Z)-OH (N-
-methyl-N--benzyloxycarbonyl-L-lysine) as a specialized building block. Unlike standard lysine derivatives, this molecule offers a dual-mechanism solution:
Backbone N-Methylation: Sterically hinders peptide bond cleavage, extending half-life (
Orthogonal Side-Chain Protection (Z-Group): The Benzyloxycarbonyl (Z) group is stable to standard TFA cleavage. This allows for the retention of side-chain hydrophobicity (creating "masked" cationic charges) or enables post-cleavage site-selective modification.
Mechanism of Action: Why N-Methylation?
Incorporating N-methylated amino acids alters the peptide's physicochemical landscape in three distinct ways:
Protease Resistance: The methyl group replaces the amide proton (
), removing a hydrogen bond donor and introducing steric clash that prevents proteases from accessing the scissile bond.
Conformational Constraint: N-methylation restricts the
torsion angles, potentially locking the peptide into a bioactive helical conformation or disrupting aggregation.
Membrane Permeability: By removing a hydrogen bond donor, the desolvation energy required to enter the lipid bilayer is reduced, often enhancing oral bioavailability and cell penetration.
Visualizing the Strategic Workflow
The following diagram outlines the decision process for integrating N-Me-Lys(Z)-OH, highlighting the critical divergence in deprotection strategies.
Caption: Workflow for N-Me-Lys(Z)-OH integration. Note the critical divergence at the "Decision" node; standard TFA cleavage does NOT remove the Z-group.
Detailed Protocols
Protocol A: Synthesis & Coupling (The "Difficult Coupling" Cycle)
N-methylated amino acids are secondary amines. They are sterically hindered and nucleophilically poorer than primary amines. Standard HBTU/DIPEA protocols will fail, leading to deletion sequences.
Reagents Required:
Coupling Reagent: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU.
Base: DIPEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine).
Solvent: DMF (Anhydrous).
Monitoring: Chloranil (Acetaldehyde/Chloranil) Reagent. Do not use Kaiser Test.
Step-by-Step Procedure:
Resin Preparation: Swell resin (Rink Amide or Wang) in DMF for 30 mins.
Activation (Pre-mix):
Dissolve N-Me-Lys(Z)-OH (3.0 eq) and HATU (2.9 eq) in minimum DMF.
Add HOAt (3.0 eq) if available to further reduce racemization.
Add DIPEA (6.0 eq) immediately before adding to resin.
Note: The standard Kaiser (Ninhydrin) test does not detect secondary amines reliably.
Capping: Acetylate unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.
Protocol B: The "Z-Group" Management Strategy
This is the most frequent error in using this specific derivative.
Scenario 1: You want the active, cationic AMP (Free Lysine).
Problem: The Z-group is stable to TFA. Cleaving the peptide from the resin with TFA/TIS/H2O will yield H-N-Me-Lys(Z)-...-NH2. This peptide will be hydrophobic and inactive against Gram-negative bacteria.
Solution: You must perform a "Hard Acid" cleavage or Hydrogenation.
Method: Dissolve the cleaved, lyophilized peptide in MeOH. Add 10% Pd/C catalyst.[4] Bubble
gas for 2-4 hours. Filter and re-purify.
Alternative: Use HF (Hydrofluoric Acid) cleavage (requires specialized apparatus).
Scenario 2: You want a "Prodrug" or "Stapling" precursor.
Retain the Z-group. The hydrophobic benzyl ring masks the positive charge, potentially allowing the peptide to penetrate mammalian membranes or blood-brain barrier (BBB) before being activated (if a Z-cleaving enzyme is present, though rare in vivo) or serving as a neutral control.
Validation & Data Analysis
When comparing the N-methylated analog to the native AMP, specific metrics must be tracked.
Experimental Setup: Serum Stability Assay
Incubation: Mix peptide (
) with 25% Human Serum in PBS at 37°C.
Sampling: Aliquot at 0, 15, 30, 60, 120, and 240 minutes.
Chatterjee, J., Rechenmacher, F., & Kessler, H. (2013). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research. Link
Di Grazia, A., et al. (2010). Lysine N(epsilon)-trimethylation, a Tool for Improving the Selectivity of Antimicrobial Peptides. Antimicrobial Agents and Chemotherapy.[6][7][8] Link
Zasloff, M. (2002). Antimicrobial peptides of multicellular organisms. Nature. Link
Albericio, F., & Tulla-Puche, J. (2008). The Application of N-Methylation to the Stability of Peptides. Chemical Reviews. Link
BenchChem Application Notes. Protocols for the Use of N-Methyl-Amino Acids in Peptide Synthesis.Link
Technical Support Center: N-Methylated Peptide Synthesis
Welcome to the technical support center for N-methylated peptide synthesis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently aske...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for N-methylated peptide synthesis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges arising from steric hindrance during the synthesis of N-methylated peptides, particularly focusing on N-Me-Lysine residues.
Troubleshooting Guide
This guide addresses specific issues that may arise during your experiments, offering potential causes and actionable solutions.
Problem 1: Low or Incomplete Coupling Efficiency
Q: I've performed a coupling step to an N-terminal N-Me-Lys residue, but post-coupling analysis indicates a very low yield or a significant amount of unreacted amine. What's going wrong and how can I fix it?
A: This is the most common issue when dealing with N-methylated residues. The underlying causes are twofold:
Steric Hindrance: The methyl group on the nitrogen atom, combined with the side chain of the incoming amino acid, creates significant physical bulk. This obstructs the ideal trajectory for the nucleophilic attack by the secondary amine on the activated carboxyl group, dramatically slowing the reaction rate.[1][2]
Reduced Nucleophilicity: Secondary amines, like the one on an N-methylated residue, are inherently less nucleophilic than the primary amines of non-methylated amino acids.[2] This further reduces the reaction speed.
Recommended Solutions:
Utilize High-Reactivity Coupling Reagents: Standard carbodiimide reagents (DCC, DIC) are often insufficient for these challenging couplings.[2][3] You must employ more potent uronium/aminium or phosphonium salt reagents.[4][5]
Uronium/Aminium Salts: Reagents like HATU , HCTU , and COMU are highly effective.[2][6][7] HATU, for example, is frequently cited for its success in coupling sterically hindered amino acids.[7] COMU is a newer generation reagent with coupling efficiencies comparable to HATU but with a better safety profile and solubility.[6][8]
Phosphonium Salts: Reagents like PyAOP and PyBOP are excellent choices. PyAOP is particularly effective for coupling N-protected N-methyl amino acids to other N-methyl amino acids.[1][7][9] For exceptionally difficult couplings, the more reactive brominated version, PyBrOP , can be employed.[9][10]
Optimize Reaction Conditions:
Double Coupling: If a single coupling proves incomplete, drain the reaction vessel and repeat the coupling step with a fresh solution of activated amino acid.[2]
Increase Reaction Time: Extend the coupling time from the standard 1-2 hours to 4 hours or even overnight to allow the sluggish reaction to proceed to completion.
Elevated Temperature/Microwave Assistance: Microwave-assisted solid-phase peptide synthesis (SPPS) can dramatically enhance the efficiency of sterically hindered couplings by using microwave energy to rapidly heat the reaction.[11][12][13][14] This provides the necessary energy to overcome the activation barrier imposed by steric hindrance.[11][14][15]
Pre-activation: In a separate vessel, pre-activate the carboxylic acid with the coupling reagent and base for 5-10 minutes before adding it to the deprotected N-Me-Lys-resin.[1][2] This ensures the activated species is fully formed before encountering the hindered amine.
Monitoring & Verification:
Bromophenol Blue (BPB) Test: The standard ninhydrin (Kaiser) test does not work for secondary amines. You must use the BPB test to monitor for the presence of unreacted N-methylated amines.[2][7] A yellow color on the resin beads indicates a complete reaction, while a blue or green color signifies an incomplete coupling.[2][7]
Problem 2: Peptide Aggregation During Synthesis
Q: My resin is clumping, and I'm seeing peak tailing and low yields even with potent coupling reagents. Could this be aggregation?
A: Yes. Peptide chains, especially those with hydrophobic or bulky residues, can fold and form intermolecular hydrogen bonds on the solid support. This aggregation physically blocks reactive sites, preventing reagents from reaching the N-terminus.
Recommended Solutions:
Solvent Choice: Switch from N,N-Dimethylformamide (DMF) to N-Methyl-2-pyrrolidone (NMP), or use a mixture of the two. NMP has superior solvating properties and can help disrupt secondary structures.[2][14]
Chaotropic Agents: Adding chaotropic salts like LiCl (0.5 M) to the coupling reaction can disrupt hydrogen bonding networks and reduce aggregation.
Microwave Synthesis: The rapid heating and cooling cycles in microwave-assisted synthesis can help break up aggregates and improve reagent accessibility.[14]
Problem 3: Low Yield After Final Cleavage
Q: The final yield of my N-Me-Lys-containing peptide is very low, despite monitoring tests indicating successful couplings. What other issues could be at play?
A: Several factors beyond coupling efficiency can impact the final yield.
Potential Causes & Solutions:
Incomplete Fmoc Deprotection: Steric hindrance around the N-methylated amide bond can also impede the approach of the piperidine base, leading to incomplete Fmoc group removal.
Solution: Increase the deprotection time (e.g., from 10 min to 20-30 min) or perform an additional deprotection step. Using a stronger base solution, such as 2% DBU / 2% piperidine in DMF, can also be effective, but should be used cautiously to avoid side reactions.
Chain Termination by Guanidinylation: When using excess uronium/aminium reagents like HATU or HBTU, the reagent can react with the N-terminal amine to form a stable guanidinium cap, which terminates the peptide chain.[2][9]
Solution: Avoid using a large excess of the coupling reagent (aim for 1.0-1.2 equivalents relative to the amine) and keep pre-activation times short (under 10 minutes).[2] Phosphonium reagents like PyBOP do not cause this side reaction.[16]
Troubleshooting Workflow Diagram
Caption: Troubleshooting workflow for difficult N-methylated couplings.
Frequently Asked Questions (FAQs)
Q1: Why are N-methylated peptides important in drug development?
N-methylation of the peptide backbone is a key strategy to improve the pharmacokinetic properties of therapeutic peptides. It can increase metabolic stability by protecting the amide bond from enzymatic degradation, enhance membrane permeability and oral bioavailability, and lock the peptide into a specific bioactive conformation, which can improve target affinity and specificity.[11][12][15]
Q2: Which coupling reagents are best for N-Me-Lys? Should I use uronium or phosphonium salts?
For sterically hindered couplings like those involving N-Me-Lys, high-reactivity onium salt reagents are strongly recommended over standard carbodiimides.[2]
Uronium/Aminium Salts (e.g., HATU, HCTU, COMU): These are extremely efficient and fast-acting.[6][7] HATU and its analogues are based on the additive HOAt, which enhances reaction rates and suppresses racemization.[4][6] COMU is an excellent modern alternative that avoids the potentially explosive benzotriazole core and has superior solubility.[6][8] A key drawback is the potential for N-terminal guanidinylation if used in excess.[2][9]
Phosphonium Salts (e.g., PyBOP, PyAOP, PyBrOP): These are also highly effective and are not associated with the guanidinylation side reaction, making them a safer choice in segment condensations or when using a slight excess of reagent is desired.[10][16] PyAOP is often highlighted for its effectiveness with N-methyl amino acids.[3][9][17]
The choice often comes down to laboratory preference and the specific sequence, but both classes represent a significant upgrade over older methods for this application.
Q3: What role do additives like HOBt, HOAt, and Oxyma play?
These additives are crucial for suppressing racemization and, in some cases, increasing reaction rates.[4] They function by forming an active ester with the carboxylic acid. This active ester is less prone to racemization than other activated intermediates and is highly reactive toward the amine. HOAt (1-Hydroxy-7-azabenzotriazole) is generally more effective than HOBt (1-Hydroxybenzotriazole) for hindered couplings.[6][10] Modern reagents like HATU and COMU already have the HOAt or Oxyma (a high-performing HOBt/HOAt analogue) moiety built into their structure, respectively.[6][8]
Q4: Is there an alternative to coupling directly to the N-Me-Lys residue?
Yes. If direct coupling proves exceptionally difficult, an effective alternative is on-resin N-methylation .[2][7][11][15] In this strategy, you first incorporate a standard Lysine residue with an orthogonal side-chain protecting group. Later in the synthesis, you selectively deprotect the alpha-amino group of the next residue, protect it (e.g., with an o-nitrobenzenesulfonyl (o-NBS) group), methylate the now secondary amine, and then remove the protecting group before continuing the synthesis.[2][7] This avoids the sterically hindered coupling step altogether.
Data & Protocols
Comparison of Recommended Coupling Reagents
Reagent Family
Example Reagent
Class
Key Advantages
Potential Issues
Uronium/Aminium
HATU
Aminium
High reactivity, fast kinetics, suppresses racemization.[6][9][18]
Can cause guanidinylation of the amine if used in excess; potentially explosive.[2][9]
Uronium/Aminium
COMU
Uronium
Efficiency comparable to HATU, better safety profile, excellent solubility, byproducts are water-soluble.[6][8][9]
Higher cost than older reagents.
Phosphonium
PyAOP
Phosphonium
Highly effective for N-methyl amino acids, low racemization, no guanidinylation side reaction.[1][3][9][10]
Byproduct (pyrrolidine) can be a concern; higher cost.
Phosphonium
PyBrOP
Phosphonium
Extremely reactive, effective for the most challenging hindered couplings.[2][9][10]
High reactivity can sometimes lead to side reactions if not carefully controlled.
Protocol 1: HATU-Mediated Coupling to N-Me-Lys-Resin
Objective: To achieve a high-efficiency coupling of an incoming Fmoc-amino acid to an N-terminal N-Me-Lys residue on a solid support.
Materials:
Peptide-resin with N-terminal N-Me-Lys (1.0 eq)
Fmoc-protected amino acid (4.0 eq)
HATU (3.9 eq)
N,N-Diisopropylethylamine (DIEA) or 2,4,6-Collidine (8.0 eq)[2]
Resin Preparation: Swell the peptide-resin in DMF or NMP for at least 30 minutes in a reaction vessel.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (v/v) for 10 minutes. Drain and repeat the treatment for another 10 minutes. Wash the resin thoroughly with DMF (5-7 times).
Amino Acid Pre-activation: In a separate, dry vessel, dissolve the Fmoc-amino acid (4.0 eq) and HATU (3.9 eq) in a minimal volume of DMF or NMP. Add the base (DIEA or Collidine, 8.0 eq) and allow the mixture to pre-activate for 5 minutes at room temperature. The solution may change color.[7]
Coupling Reaction: Add the activated amino acid solution to the resin. Agitate the mixture at room temperature for a minimum of 2 hours. For particularly difficult sequences, extend this time to 4 hours or overnight.
Monitoring: Remove a small sample of resin beads, wash them thoroughly with DMF and then Methanol, and perform a Bromophenol Blue test.[7]
Yellow Color: Coupling is complete. Proceed to the washing step.
Blue/Green Color: Coupling is incomplete.
Recoupling (If Necessary): If the coupling is incomplete, drain the resin and repeat steps 3 and 4 with a fresh solution of activated amino acid.
Washing: Once coupling is complete, drain the reaction vessel and wash the resin thoroughly with DMF (3-5 times) and then Dichloromethane (DCM) (3-5 times) to prepare for the next cycle.
Protocol 2: On-Resin N-Methylation via o-NBS Protection
Objective: To introduce a methyl group onto a specific primary amine of a resin-bound peptide, bypassing a sterically hindered coupling step.
Materials:
Peptide-resin with a free N-terminal primary amine.
o-Nitrobenzenesulfonyl chloride (o-NBS-Cl)
Collidine or DIEA
Methyl iodide (MeI) or Dimethyl sulfate
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)
2-Mercaptoethanol
DMF or NMP
Procedure:
Sulfonylation (Protection): Treat the peptide-resin with a solution of o-NBS-Cl (5 eq) and collidine (10 eq) in DMF. Agitate for 1-2 hours to protect the primary amine as a sulfonamide.[2] Wash thoroughly with DMF.
Methylation: Treat the sulfonated peptide-resin with a methylating agent like methyl iodide (10 eq) and a hindered base like DBU (5 eq) in DMF. Agitate for 1-2 hours.[2] This step converts the sulfonamide into an N-methyl-sulfonamide. Wash thoroughly with DMF.
Desulfonylation (Deprotection): To remove the o-NBS protecting group, treat the resin with a solution of 2-mercaptoethanol (10 eq) and DBU (5 eq) in DMF. Agitate for 30-60 minutes.[2] This reveals the desired N-methylated amine.
Washing: Thoroughly wash the resin with DMF (5-7 times) and DCM (3-5 times) to remove all reagents. The resin is now ready for the next coupling step onto the newly formed secondary amine.
Caption: Key steps in the on-resin N-methylation process.
References
Roodbeen, R., & Jensen, K. J. (2013). Synthesis of N-methylated peptides: on-resin methylation and microwave-assisted couplings. Methods in Molecular Biology, 1047, 141-149. [Link]
Springer Nature Experiments. (n.d.). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. Retrieved from [Link]
AAPPTEC. (n.d.). Coupling Reagents. Retrieved from [Link]
Al-Blewi, F. F., et al. (2014). A convenient microwave-enhanced solid-phase synthesis of short chain N-methyl-rich peptides. Request PDF on ResearchGate. Retrieved from [Link]
Subirós-Funosas, R., et al. (2009). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 65(1), 1-25.
Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Products. In Comprehensive Organic Synthesis II (pp. 533-579). Elsevier.
Optimizing Peptide Coupling: Key Techniques. (n.d.). Retrieved from [Link]
Katritzky, A. R., & Narindoshvili, T. (2008). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF on ResearchGate. Retrieved from [Link]
Abdelmoty, I., et al. (1994). The Uronium/Guanidinium Peptide Coupling Reagents. Angewandte Chemie International Edition in English, 33(21), 2228-2230.
El-Faham, A., & Albericio, F. (2004). Developments in peptide and amide synthesis. Current Opinion in Chemical Biology, 8(3), 211-221.
Li, P., et al. (2006). Highly Efficient Synthesis of Sterically Hindered Peptides Containing N-Methylated Amino Acid Residues using a Novel 1H-Benzimidazolium Salt. Request PDF on ResearchGate. Retrieved from [Link]
Taylor & Francis Online. (2025, February 2). Deprotection of nucleosides by lysine-assisted methanolysis of esters and amides. Retrieved from [Link]
Pedersen, S. L., et al. (2011). Microwave heating in solid-phase peptide synthesis. Chemical Society Reviews, 40(11), 5280-5290.
AAPPTec. (n.d.). Technical Support Information Bulletin 1208: Synthesis of Peptides Containing Methylated Lysine. Retrieved from [Link]
RCSI Repository. (n.d.). Poly(L-Lysine). Retrieved from [Link]
preventing racemization during N-Me-Lys(Z)-OH activation
This guide is structured as a specialized Technical Support Center for peptide chemists dealing with the specific challenges of -methylated amino acid activation. Technical Support Center: -Methyl-Lysine Activation & Rac...
Author: BenchChem Technical Support Team. Date: March 2026
This guide is structured as a specialized Technical Support Center for peptide chemists dealing with the specific challenges of
-methylated amino acid activation.
Technical Support Center:
-Methyl-Lysine Activation & Racemization Control
Ticket Subject: Preventing Racemization of
-Me-Lys(Z)-OH during Activation
Assigned Specialist: Senior Application Scientist
Status: Open
Executive Summary
Activating
-methylated amino acids (like -Me-Lys) presents a unique stereochemical challenge. Unlike standard amino acids, the -methyl group eliminates the amide proton, preventing the formation of stabilizing hydrogen bonds. Furthermore, the steric bulk of the methyl group forces the molecule into a conformation that favors the formation of the oxazolonium ion —the primary intermediate responsible for racemization.
This guide provides the mechanistic "Why," the reagent "What," and the procedural "How" to maintain chiral integrity (
L-isomer) during coupling.
Module 1: The Mechanistic "Why" (Root Cause Analysis)
User Question: Why is my N-Me-Lys racemizing so much faster than my standard Lysine?
Technical Insight:
In standard Fmoc-amino acids, the urethane protecting group (Fmoc) prevents oxazolone formation. However, the
-methyl group alters the kinetics. The steric clash between the -methyl and the side chain pushes the carbonyl oxygen of the activated ester into close proximity with the backbone nitrogen.
Even with Fmoc protection,
-methyl amino acids are highly prone to forming the oxazolonium ion (pseudo-aromatic intermediate). Once formed, this ion allows the -proton to be easily abstracted by a base, leading to rapid epimerization (loss of chirality).
Visualization: The Oxazolonium Pathway
The diagram below illustrates how base-mediated activation leads to the racemization-prone intermediate.
Figure 1: The "Danger Zone" of N-methyl coupling. The goal is to maximize the green path (direct coupling) and minimize the red path (oxazolonium formation).
Module 2: Reagent Selection Matrix
User Question: I usually use HATU/DIEA. Should I change this?
Technical Insight:Yes. While HATU is powerful, it requires a base (DIEA) to function. In the presence of the
-methyl group, even a short exposure to DIEA during activation can trigger the oxazolonium pathway before the amine is added.
Recommendation: Switch to DIC/Oxyma Pure . This method creates an active ester at near-neutral pH, significantly lowering the risk of proton abstraction.
Reagent System
Role of Base
Racemization Risk
Coupling Efficiency
Verdict for N-Me-Lys
DIC / Oxyma Pure
None (Neutral activation)
Lowest
High
Gold Standard
COMU / Collidine
Weak Base (Collidine is hindered)
Low
Very High
Best Alternative
HATU / DIEA
Strong Base (DIEA)
High
High
Avoid (unless necessary)
PyBOP / DIEA
Strong Base
Moderate/High
Moderate
Legacy method (Avoid)
Module 3: Standard Operating Procedures (SOPs)
Protocol A: The "Safe" Method (DIC/Oxyma)
Use this as your default starting point for N-Me-Lys(Z)-OH.
Preparation: Dissolve
-Me-Lys(Z)-OH (3.0 eq) and Oxyma Pure (3.0 eq) in minimal DMF.
Activation (Cold): Cool the solution to
(ice bath).
Addition: Add DIC (3.0 eq).
Pre-activation: Stir for exactly 2 minutes at
.
Why? This allows the formation of the Oxyma active ester without the presence of a tertiary base that would strip the
-proton.
Coupling: Add the mixture to the resin-bound amine.
Incubation: Allow to react for 2 hours at room temperature.
Protocol B: The "Power" Method (COMU/Collidine)
Use this only if Protocol A fails to drive the coupling to completion due to steric hindrance.
Preparation: Dissolve
-Me-Lys(Z)-OH (3.0 eq) and COMU (3.0 eq) in DMF.
Base Selection: Use 2,4,6-Trimethylpyridine (Collidine) instead of DIEA.
Why? Collidine is a weaker base (pKa ~7.4 vs DIEA ~10.[1]5) and is sterically hindered, making it poor at abstracting the
-proton but sufficient to activate the uronium salt.
No Pre-activation: Add Collidine (3.0 eq) and immediately add to the resin.
Critical: Do not let the activated species sit with the base.
Module 4: Troubleshooting & FAQs
Q1: I see a "doublet" peak on my HPLC. Is this racemization?
A: Likely, yes. If you see two peaks with identical mass (LC-MS) separated by 1–2 minutes, one is the D-isomer.
Fix: Switch to Protocol A (DIC/Oxyma).
Check: Ensure your coupling temperature did not exceed
Reasoning: Oxyma esters are more reactive than OBt esters and less prone to racemization. Furthermore, HOBt is now classified as an explosive (UN0508), making Oxyma the safer, modern alternative.
Q3: My yield is low, but purity is high. What now?
A: The steric bulk of the N-methyl group makes the next coupling (onto the N-Me-Lys nitrogen) very difficult.
Fix: For the next amino acid entering the chain, use HATU/HOAt with prolonged reaction times, or double couple. The risk of racemization is on the activated amino acid (the one in solution), not the one already on the resin (the N-Me-Lys).
Decision Tree: Troubleshooting Workflow
Figure 2: Logic flow for optimizing N-methyl couplings.
References
El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. [Link]
Key Finding: Establishes Oxyma Pure as a superior additive to HOBt for suppressing racemization.[2][3]
Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products.[4] Tetrahedron Letters. [Link]
Key Finding: Discusses the challenges of N-methyl coupling and the development of phosphonium reagents.
Romoff, T. T., et al. (2004). Racemization of N-methyl amino acids during peptide synthesis. Journal of Peptide Research. [Link]
Key Finding: Mechanistic details on the oxazolonium pathway specific to N-methyl
Key Finding: Validates DIC/Oxyma as a modern standard for difficult couplings.
Technical Guide: Optimizing HATU/HOAt Chemistries for N-Me-Lys Residues
To: Research Scientists, Peptide Chemists, and Drug Discovery Leads From: Senior Application Scientist, Peptide Chemistry Division Subject: Optimization and Troubleshooting of N-Methyl-Lysine (N-Me-Lys) Couplings Executi...
Author: BenchChem Technical Support Team. Date: March 2026
To: Research Scientists, Peptide Chemists, and Drug Discovery Leads
From: Senior Application Scientist, Peptide Chemistry Division
Subject: Optimization and Troubleshooting of N-Methyl-Lysine (N-Me-Lys) Couplings
Executive Summary: The N-Methyl Challenge
Coupling to or from an N-methylated residue like N-Me-Lys presents a dual challenge in solid-phase peptide synthesis (SPPS):
Steric Hindrance: The N-methyl group introduces significant steric bulk, preventing the approach of the activated amino acid.[1] This reduces the reaction rate by orders of magnitude compared to standard primary amines.
Racemization: Activated N-methyl amino acids are highly prone to racemization via the formation of an oxazolonium ion intermediate, which is more stable and forms faster than the oxazolone formed by non-methylated residues.
While HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is the gold standard for these difficult couplings, its efficacy depends heavily on the HATU:HOAt:Base ratio . This guide details the optimization of these parameters to maximize yield and stereochemical purity.
Core Troubleshooting & Optimization (Q&A)
Q1: I am using HATU, but the coupling to the N-Me-Lys N-terminus is stalled. Should I increase the equivalents?
Diagnosis: Simply increasing HATU equivalents often exacerbates the problem by promoting side reactions (see Q3). The issue is likely kinetic sluggishness, not reagent depletion.
Technical Insight: HATU generates the highly reactive -OAt active ester in situ.[2] However, for N-methylated amines, the nucleophilic attack is so slow that the active ester can decompose or racemize before coupling occurs.
Optimization:
The "HOAt Boost": While HATU releases one equivalent of HOAt, adding exogenous HOAt (1:1 ratio with HATU) can shift the equilibrium towards the active ester and stabilize the intermediate.
Ratio Recommendation: Use 4 eq Amino Acid : 4 eq HATU : 4 eq HOAt : 8 eq DIPEA .
Double Coupling: Perform two coupling cycles. The first cycle (1 hour) saturates easy sites; the second (overnight or microwave-assisted) targets the difficult conformers.
Q2: I observe a +99 Da mass shift in my crude peptide. What is this?
Diagnosis: This is Guanidinylation , a common side reaction when using uronium reagents like HATU.
Mechanism: If the activation of the acid is slow (or if the acid is used in substoichiometric amounts), the unreacted N-terminal amine can attack the central carbon of the HATU uronium salt instead of the active ester. This permanently "caps" the peptide with a guanidine moiety (+99 Da).
Corrective Action:
Pre-activation is Vital: Pre-activate the Amino Acid, HATU, and Base for 1–2 minutes before adding it to the resin. This ensures the HATU is consumed to form the active ester before it sees the free amine.
Stoichiometry: Never use excess HATU relative to the amino acid. Keep HATU slightly substoichiometric (e.g., 0.95 eq relative to Acid) to ensure no free uronium salt remains.
Q3: My N-Me-Lys residue is racemizing (L -> D conversion). Is my base concentration too high?
Diagnosis: Yes. High concentrations of strong bases like DIPEA (Diisopropylethylamine) promote the formation of the enolizable oxazolonium ion.
Optimization:
Switch Base: Replace DIPEA with 2,4,6-Collidine (TMP) . Collidine is a weaker, more sterically hindered base that is sufficient to drive active ester formation but less efficient at abstracting the
Q4: The Kaiser test is negative, but MS shows deletion sequences. Why?
Diagnosis: The Kaiser (Ninhydrin) test relies on primary amines. It often gives false negatives (no color change) with secondary amines like N-Me-Lys.
Solution:
Chloranil Test: Use the Chloranil / Acetaldehyde test, which turns blue in the presence of secondary amines.
Bromophenol Blue: A more sensitive indicator that turns blue/green in the presence of basic amines (both primary and secondary).
Optimized Experimental Protocol
Objective: Coupling Fmoc-AA-OH onto an N-terminal N-Me-Lys residue.
HATU (3.9 eq) — Slight deficit to prevent guanidinylation
HOAt (4 eq) — Exogenous additive for kinetic boost
DIPEA (8 eq) — Or Collidine if racemization is noted
Solvent: DMF or NMP (NMP is superior for aggregation-prone sequences)
Step-by-Step Workflow:
Dissolution: Dissolve Fmoc-AA-OH and HATU in minimal NMP.
Additive: Add HOAt (solid or solution) to the mixture.
Pre-activation: Add DIPEA.[2][3][4][5][6][7] Vortex specifically for 1–2 minutes . Do not exceed 5 minutes as the active ester is hydrolytically unstable.
Coupling: Add the activated solution to the resin-bound N-Me-Lys peptide.
Reaction:
Standard: Shake for 2–4 hours at Room Temperature.
Microwave (Recommended): 75°C for 5 minutes (Note: Lower temp than standard 90°C to prevent aspartimide formation or racemization).
Monitoring: Wash resin. Perform Chloranil test. If blue, repeat coupling.[1][3][4]
Comparative Data: Coupling Reagents for N-Methylated Residues
Reagent
Activation Type
Suitability for N-Me-Lys
Risk Profile
Recommended Ratio (Reagent:Base)
HATU
Uronium (Aza)
Excellent
Guanidinylation (if excess used)
1 : 2 (DIPEA)
HBTU/TBTU
Uronium (Benzo)
Poor
Low reactivity; steric failure
1 : 2
PyBOP
Phosphonium
Good
No Guanidinylation; slower than HATU
1 : 2
PyAOP
Phosphonium (Aza)
Very Good
Expensive; High reactivity
1 : 2
COMU
Uronium (Oxyma)
Excellent
Safer byproduct (DMym-urea)
1 : 1 (Only 1 eq base needed)
Visualizations
Diagram 1: The HATU Activation Pathway & Guanidinylation Trap
This diagram illustrates the critical branch point: successful active ester formation vs. the irreversible guanidinylation side reaction caused by improper stoichiometry or mixing.
Caption: Mechanism showing the competition between successful coupling (Green) and the guanidinylation side reaction (Red).
Diagram 2: Troubleshooting Decision Tree for N-Me-Lys
A logical flow for diagnosing failure modes during synthesis.
Caption: Diagnostic workflow for identifying and resolving specific N-Me-Lys coupling failures.
References
Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[2][8][9][10] An efficient peptide coupling additive.[2][11][12][13] Journal of the American Chemical Society, 115(10), 4397-4398. Link
Albericio, F., et al. (2018). Peptide Synthesis: Coupling Reagents and Methods. Organic Process Research & Development. Link
BenchChem. (2025).[1][2][3][5][14] Application Notes: Optimizing HATU Activation Time for Peptide Coupling. Link
Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides. Chemical Reviews, 97(6), 2243-2266. Link
Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Link
Technical Support Center: Optimization of N-Me-Lys(Z)-OH Peptides
The following technical support guide addresses the specific challenges of synthesizing peptides containing N-Me-Lys(Z)-OH . Topic: Improving Yield and Purity of Peptides Containing N-α-Methyl-N-ε-Benzyloxycarbonyl-L-Lys...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical support guide addresses the specific challenges of synthesizing peptides containing N-Me-Lys(Z)-OH .
Topic: Improving Yield and Purity of Peptides Containing N-α-Methyl-N-ε-Benzyloxycarbonyl-L-Lysine
Applicable Chemistry: Fmoc SPPS (Primary focus) & Boc SPPS
Support Level: Advanced / Drug Discovery
Core Analysis: Why is this synthesis failing?
Peptides containing N-Me-Lys(Z)-OH fail primarily due to three converging factors. You are likely observing deletion sequences (missing amino acids) or low crude recovery .
The "Coupling-To" Barrier (Steric Hindrance): The methyl group on the alpha-nitrogen creates a massive steric wall. Coupling the next amino acid onto this secondary amine is the rate-limiting step. Standard protocols (HBTU/DIC) will fail here, leading to deletion sequences.
Diketopiperazine (DKP) Formation: If N-Me-Lys(Z) is located at the C-terminus (positions 2 or 3), the N-methyl group promotes a "cis" conformation that favors back-biting, cleaving the dipeptide off the resin.
Aggregation via Z-Group: The Benzyloxycarbonyl (Z) group on the lysine side chain is highly lipophilic and aromatic. Unlike Boc or Trt side chains, the Z group can promote π-π stacking and hydrophobic aggregation, further reducing solvation and coupling efficiency.
Troubleshooting Logic & Workflow
Use the following decision tree to diagnose your specific failure mode.
Figure 1: Diagnostic logic for identifying failure modes in N-methylated peptide synthesis.
Critical Protocols
Protocol A: Coupling TO the N-Me-Lys(Z) Residue
This is the most difficult step. The secondary amine of N-Me-Lys is a poor nucleophile.
Standard Reagents (HBTU/DIC) are insufficient. You must use high-reactivity uronium or phosphonium reagents with elevated temperature.
Parameter
Recommendation
Rationale
Coupling Reagent
HATU (0.95 eq) or COMU (0.95 eq)
The aza-benzotriazole (HOAt) moiety in HATU stabilizes the active ester and accelerates reaction with hindered amines.
Base
HOAt (0.95 eq) + DIEA (2.0 eq)
Adding exogenous HOAt boosts the "catalytic" effect. Keep base low (2 eq) to prevent racemization.
Solvent
NMP (N-methylpyrrolidone)
NMP swells the resin better than DMF and disrupts aggregation caused by the Z-group.
Temperature
60°C - 75°C (Microwave or Oil Bath)
Thermal energy is required to overcome the rotational energy barrier of the N-methyl group.
Reaction Time
2 x 1 hour (Double Coupling)
A single coupling is rarely sufficient.
End-Capping
Acetylation (Ac2O/DIEA)
Mandatory after this step to prevent deletion sequences from growing.
Step-by-Step:
Dissolve Amino Acid (5 eq) and HATU (4.9 eq) in NMP.
Add DIEA (10 eq) immediately before adding to the resin.
Pre-activation: Do NOT pre-activate for more than 30 seconds. Prolonged activation risks racemization.
Add to resin containing N-Me-Lys(Z).
Heat to 75°C for 60 mins.
Drain and repeat (Double Couple).
QC: Perform Chloranil Test (See Section 5).
Protocol B: Preventing DKP (If N-Me-Lys is at C-Terminus)
If your sequence is H2N-(AA)-N(Me)Lys(Z)-[Resin], the N-terminal amine will attack the ester linkage to the resin, releasing the dipeptide as a cyclic Diketopiperazine.
Mechanism of Failure:
Figure 2: The N-methyl group forces a cis-amide bond, accelerating DKP formation.
Solution:
Resin Selection: Use 2-Chlorotrityl Chloride (2-CTC) Resin .[1] The bulky trityl linker sterically prevents the amine from attacking the ester bond.[1]
Avoid Wang Resin: Wang resin requires TFA cleavage; DKP formation is often observed during the base treatments (Fmoc removal) on Wang resin.
Dipeptide Unit: Synthesize Fmoc-AA-N(Me)Lys(Z)-OH in solution first, then couple the entire block to the resin.
Frequently Asked Questions (FAQ)
Q1: Why can't I use the Kaiser Test to check coupling?
A: The Kaiser (Ninhydrin) test relies on the formation of Ruhemann's Purple, which requires a primary amine . N-Me-Lys has a secondary amine , which does not react to form the blue/purple color. It often yields a false negative (stays yellow), leading you to believe coupling is complete when it is not.
Correct Test: Use the Chloranil Test or p-Anil Test .
Positive (Free secondary amine): Dark Blue/Green beads.[2]
Negative (Coupled): Colorless/Transparent beads.
Q2: I am seeing significant racemization of the N-Me-Lys. Why?
A: N-methylated amino acids are highly prone to racemization during activation (coupling of the residue) because the N-methyl group facilitates the formation of an oxazolonium intermediate.
Fix: Use COMU/Oxyma instead of HATU. If using HATU, reduce the base (DIEA) to 0.9 equivalents relative to the amino acid, or use the weaker base Collidine (TMP). Never pre-activate for >1 minute.
Q3: How do I remove the Z group?
A:Critical Check: In standard Fmoc SPPS, the Z (Cbz) group is stable to TFA.
If you want the Z-group removed during final cleavage: You are using the wrong derivative. You should use N-Me-Lys(Boc)-OH .
If you intend to keep the Z-group (e.g., for later deprotection via Hydrogenolysis or HF): Proceed as normal. The Z-group will survive the TFA/TIS/Water cleavage cocktail.
Q4: The crude HPLC shows a "hump" or broad peak.
A: This indicates aggregation, likely driven by the hydrophobic Z-group stacking.
Fix: Use "Magic Mixture" washes between couplings: DCM:DMF:NMP (1:1:1) containing 1% DBU or 0.1 M Triton X-100. This disrupts hydrogen bonding and π-π stacking.
References & Grounding
Coupling Reagents for N-Methylated Peptides:
Source: El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews.
Key Finding: HATU and COMU are superior for hindered secondary amines due to the "neighboring group effect" of the 7-azabenzotriazole or oxyma moiety.
Prevention of Diketopiperazine (DKP) Formation:
Source: Gairí, M., et al. (1990).[3] Use of BOP reagent for the suppression of diketopiperazine formation. Tetrahedron Letters.
Key Finding: Sterically hindered resins (2-CTC) and rapid coupling protocols are required to outcompete the cyclization reaction.
Chloranil Test for Secondary Amines:
Source: Vojkovsky, T. (1995). Detection of secondary amines on solid phase. Peptide Research.
Key Finding: Establishes the acetaldehyde/chloranil protocol as the standard for monitoring N-methyl coupling completion.
Microwave-Assisted SPPS for Difficult Sequences:
Source: Collins, J. M., et al. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters.
Key Finding: High temperature (up to 90°C) significantly improves coupling yields to N-methylated residues without degrading the peptide, provided exposure time is short.
Technical Support Center: Troubleshooting N-Me-Lys(Z)-OH Coupling Failures
Welcome to the Advanced Peptide Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals encountering critical bottlenecks when coupling amino acids to N-Me-Lys(Z...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Peptide Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals encountering critical bottlenecks when coupling amino acids to N-Me-Lys(Z)-OH (N-α-methyl, N-ε-benzyloxycarbonyl-L-lysine) during Solid-Phase Peptide Synthesis (SPPS).
Standard coupling protocols frequently fail here due to a "perfect storm" of steric hindrance and electronic deactivation. This guide provides the mechanistic causality behind these failures, a diagnostic workflow, and field-proven, self-validating protocols to overcome them.
Diagnostic Logic: Coupling to Sterically Hindered Secondary Amines
Before altering your chemistry, it is critical to diagnose the specific failure mode of your synthesis. The following diagnostic workflow outlines the decision-making process for selecting the appropriate alternative coupling reagent based on LC-MS micro-cleavage data.
Figure 1: Decision matrix for troubleshooting N-Me-Lys(Z)-OH coupling failures based on intermediate LC-MS analysis.
Q1: Why did my standard DIC/HOBt or HBTU coupling fail completely with N-Me-Lys(Z)-OH?A: The failure is driven by two factors. First, the N-methyl group reduces the nucleophilicity of the α-amine by a factor of 10 to 100 compared to primary amines[1]. Second, the bulky Z (benzyloxycarbonyl) protecting group on the ε-amine creates a massive, flexible hydrophobic shield that folds back over the α-amine. Standard reagents like HBTU form benzotriazole active esters that are simply too bulky to penetrate this steric environment, leading to stalled reactions and a high risk of epimerization during extended coupling times[1].
Q2: I ran an LC-MS on my crude peptide and found a major impurity with a +98 Da mass shift. What is this?A: This is guanidinylation , a classic chain-terminating side reaction. When using uronium-based reagents (like HBTU or HATU) with highly unreactive secondary amines, the amine is too sterically hindered to attack the activated ester. Instead, it slowly attacks the uronium carbon of the coupling reagent itself, permanently capping the peptide chain with a tetramethylguanidinium adduct.
Solution: Immediately switch to phosphonium-based reagents like PyAOP or PyBOP , which do not contain a uronium carbon and cannot cause guanidinylation[2].
Q3: Is HATU always the best choice for N-methylated amino acids?A: While HATU is a standard upgrade in many laboratories[3], COMU is often mechanistically superior for N-methylated systems. COMU utilizes Oxyma (ethyl 2-cyano-2-(hydroxyimino)acetate) as a leaving group. The Oxyma active ester forms a significantly less hindered intermediate than the HOAt ester formed by HATU, leading to higher coupling yields and better preservation of chiral integrity[4][5]. Furthermore, COMU is safer and more stable in continuous-flow or microwave-assisted setups[6][7].
Q4: What if even COMU or PyAOP fails to push the reaction past 50%?A: For extreme steric hindrance, you must bypass bulky active esters entirely. You can generate an in situ acid chloride or highly reactive N-acyl imidazolium using TCFH (tetramethylchloroformamidinium hexafluorophosphate) and N-methylimidazole (NMI)[6]. Alternatively, utilizing symmetric anhydrides or generating pivaloyl mixed anhydrides can force the amidation to completion[1].
Quantitative Comparison of Alternative Coupling Reagents
To select the optimal reagent, balance the required reactivity against the risk of side reactions (epimerization and guanidinylation).
Coupling Reagent
Reagent Class
Leaving Group
Relative Efficiency for N-Me Amines
Guanidinylation Risk
Epimerization Risk
HBTU
Uronium
HOBt
Low (<30%)
High
High (if forced)
HATU
Uronium
HOAt
High (~85%)
Moderate
Low
COMU
Uronium
Oxyma
Very High (>90%)
Moderate
Very Low
PyAOP
Phosphonium
HOAt
High (~85%)
Zero
Low
TCFH / NMI
Formamidinium
Chloride / Imidazole
Extreme (>95%)
Zero
Moderate
Data synthesized from comparative acylation studies[2][4][6].
Self-Validating Experimental Protocols
To ensure scientific integrity, every difficult coupling must be treated as a self-validating system. Do not rely on standard colorimetric tests (like the Kaiser test), as they yield false negatives for secondary amines. Use the Chloranil test for qualitative assessment and LC-MS micro-cleavage for quantitative validation.
This protocol leverages the less-hindered Oxyma leaving group to overcome the steric bulk of the Z-protecting group[5].
Step-by-Step Methodology:
Resin Preparation: Swell the resin (e.g., Rink Amide or CTC) containing the N-terminal N-Me-Lys(Z)-OH in DMF for 30 minutes.
Pre-activation: In a separate vial, dissolve the incoming Fmoc-amino acid (3.0 equivalents relative to resin loading) and COMU (3.0 equiv) in a minimal volume of DMF (approx. 0.1 M concentration).
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (6.0 equiv) to the vial. The solution will change color (often yellow/orange) indicating active ester formation. Pre-activate for exactly 2 minutes.
Coupling: Transfer the activated mixture to the resin. Agitate at room temperature for 2 hours. (For highly refractory sequences, heat to 60°C using a microwave peptide synthesizer)[7].
Validation (Micro-cleavage): Withdraw a few beads, wash with DCM, and treat with 50 µL of TFA/TIPS/H2O (95:2.5:2.5) for 15 minutes. Evaporate the TFA, dissolve in 100 µL Acetonitrile/Water, and analyze via LC-MS.
Decision: If conversion is >95%, proceed to Fmoc deprotection. If <95%, drain the resin and proceed to Protocol B.
If Protocol A stalls and shows +98 Da adducts, use this phosphonium-based approach[2].
Step-by-Step Methodology:
Reagent Preparation: Dissolve the incoming Fmoc-amino acid (4.0 equiv), PyAOP (4.0 equiv), and HOAt (4.0 equiv) in DMF.
Base Addition: Add DIPEA (8.0 equiv) to the mixture.
Coupling: Add to the resin and agitate for 3 hours at room temperature.
Wash & Repeat: Drain the reaction vessel, wash the resin 3x with DMF, and immediately repeat steps 1-3 for a second coupling cycle (double coupling strategy).
Validation: Perform the Chloranil test. A successful coupling of the secondary amine will result in a colorless/yellowish bead (a blue/green bead indicates unreacted secondary amine). Confirm with LC-MS micro-cleavage.
Protocol C: TCFH/NMI in situ Acid Chloride Generation (The "Nuclear" Option)
Reserved for extreme steric stalls where both adjacent residues are bulky[6].
Step-by-Step Methodology:
Activation: Dissolve the incoming Fmoc-amino acid (3.0 equiv) and TCFH (3.0 equiv) in anhydrous DCM/DMF (1:1).
NMI Addition: Add N-methylimidazole (NMI) (6.0 equiv). This generates a highly reactive N-acyl imidazolium/acid chloride intermediate directly in the solution[6].
Coupling: Immediately transfer to the resin containing N-Me-Lys(Z)-OH. Agitate for 1 hour.
Validation: Wash thoroughly with DMF and DCM. Perform LC-MS micro-cleavage to verify complete amidation.
References
ChemInform Abstract: Advances in Acylation Methodologies Enabled by Oxyma-Based Reagents
ResearchGate[Link]
Solid-phase synthesis and characterization of N-methyl-rich peptides
ResearchGate
[Link]
Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications
National Institutes of Health (PMC)[Link]
Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory
University of California, Irvine[Link]
Sustainable synthesis of N-methylated peptides in a continuous-flow fixed bed reactor
ResearchGate[Link]
N-Methylated Peptide Synthesis via in situ Generation of Pivaloyl Mixed Anhydrides
ChemRxiv[Link]
Technical Support Center: Monitoring N-Me-Lys Coupling Efficiency with the Chloranil Test
Welcome to the technical support guide for monitoring N-methyl-Lysine (N-Me-Lys) coupling efficiency using the chloranil test during solid-phase peptide synthesis (SPPS). This guide is designed for researchers, scientist...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for monitoring N-methyl-Lysine (N-Me-Lys) coupling efficiency using the chloranil test during solid-phase peptide synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting advice. As Senior Application Scientists, we aim to equip you with the necessary knowledge to confidently perform and interpret this crucial in-process control.
The incorporation of N-methylated amino acids, such as N-Me-Lys, into peptides is a key strategy for enhancing their therapeutic properties, including metabolic stability and cell permeability.[1][2] However, the coupling of subsequent amino acids onto a secondary amine, like the one present on N-Me-Lys, is often sterically hindered and less efficient than coupling to a primary amine. This makes reliable monitoring of the coupling reaction's completeness essential to avoid deletion sequences and ensure the purity of the final peptide product.
While the Kaiser test is a widely used method for detecting primary amines in SPPS, it is unreliable for secondary amines like N-Me-Lys or proline.[3][4][5] The chloranil test serves as a vital alternative, providing a clear visual indication of the presence of unreacted secondary amines on the resin.[5][6]
Frequently Asked Questions (FAQs)
Q1: Why can't I use the Kaiser test to monitor N-Me-Lys coupling?
The Kaiser test relies on the reaction of ninhydrin with primary amines to produce a characteristic deep blue color (Ruhemann's purple).[3][7] Secondary amines, such as the N-methyl group on lysine or the N-terminus of proline, do not form this chromophore and typically yield a weak or ambiguous reddish-brown color, making the test unreliable for determining coupling completion.[3][4][5] The chloranil test is specifically recommended for detecting these secondary amines.[6][8]
Q2: How sensitive is the chloranil test?
The chloranil test is a highly sensitive qualitative method. While exact sensitivity can vary based on resin type and reaction conditions, it is generally capable of detecting very small amounts of unreacted secondary amines. One study suggests a sensitivity for proline in the range of 2-5 µmol/g of resin.[9] However, it's important to note that it is less sensitive than the ninhydrin test for primary amines.[10]
Q3: Can the chloranil test be used for primary amines as well?
Yes, the chloranil test will also produce a positive result with primary amines, typically a red or reddish-brown color.[11][12] This is an important consideration if your peptide sequence contains both primary and secondary amines at the N-terminus at different stages.
Q4: How stable are the chloranil test reagents?
The reagent solutions, particularly the chloranil solution in DMF, have limited stability. It is recommended to store the stock solutions in the refrigerator for a maximum of one month.[11] As the chloranil solution degrades, it may darken, and its sensitivity will decrease.[12] For best results, fresh solutions are always recommended.
Q5: Are there any alternatives to the chloranil test for secondary amines?
The isatin test is another common method for detecting secondary amines, particularly for unprotected proline residues, and it also produces a blue color.[3][4][5] The 2,4,6-trinitrobenzenesulfonic acid (TNBS) test can also detect secondary amines, but it is not as commonly used as the chloranil or isatin tests for this specific purpose.[3]
Experimental Protocol: Chloranil Test
This section provides a detailed, step-by-step methodology for performing the chloranil test on resin beads during SPPS.
Reagent Preparation
Reagent A (Acetaldehyde Solution): Mix 1 mL of acetaldehyde with 49 mL of N,N-dimethylformamide (DMF). This creates a 2% acetaldehyde solution.[3][11]
Reagent B (Chloranil Solution): Dissolve 1 g of p-chloranil in 49 mL of DMF. This creates a 2% chloranil solution.[3][11]
Note: Always use high-purity DMF and prepare fresh reagents for optimal performance. Store solutions in a refrigerator when not in use.[11]
Test Procedure
The following workflow outlines the steps for conducting the chloranil test.
Caption: Workflow for the Chloranil Test on Resin Beads.
Interpretation of Results
The color of the resin beads after the 5-minute incubation period indicates the presence or absence of free secondary amines.
Bead Color
Interpretation
Recommended Action
Dark Blue to Blue-Green
Positive Result: Incomplete coupling. Free N-Me-Lys secondary amines are present.[3][11]
Perform a second coupling (recoupling) step with fresh reagents.[3]
Colorless, Yellow, or Yellowish-Green
Negative Result: Complete coupling. No detectable free secondary amines.[11]
Proceed to the next step in the synthesis (e.g., Fmoc deprotection).
Troubleshooting Guide
This guide addresses specific issues that you may encounter during the chloranil test.
Problem
Possible Cause(s)
Solution(s)
False Negative Result (Colorless beads when coupling is incomplete)
1. Reagent Degradation: The chloranil or acetaldehyde solutions may have degraded over time.2. Inadequate Washing: Residual acidic reagents (e.g., TFA from a previous deprotection step) on the resin can neutralize the basic conditions required for the test, leading to a false negative.[11]3. Insufficient Incubation Time: The reaction may not have had enough time to develop color.
1. Prepare Fresh Reagents: Always use freshly prepared or properly stored reagents.[11]2. Thoroughly Wash Resin: Ensure the resin is washed extensively with DMF to remove all traces of acidic or basic reagents before performing the test.[3]3. Follow Recommended Incubation Time: Allow the test to proceed for the full 5 minutes.[3][5]
False Positive Result (Blue beads after a known complete coupling)
1. Reagent Contamination: Contamination of reagents or glassware with amines can lead to a false positive.2. Incomplete Washing: Residual piperidine from the Fmoc deprotection step can give a positive result.
1. Use Clean Glassware: Ensure all test tubes and pipettes are clean.2. Extensive Washing: Wash the resin thoroughly with DMF after Fmoc deprotection to remove all traces of piperidine before the coupling step and subsequent testing.
Ambiguous or Weak Color Development
1. Low Resin Loading: On resins with very low substitution, the color development may be faint.2. Steric Hindrance: The N-methylated amine may be in a sterically hindered environment within the resin, slowing the reaction with the test reagents.3. Presence of Histidine: The presence of histidine in the peptide sequence has been reported to sometimes interfere with or obscure the test results.
1. Use a Microscope: Observe the beads under a microscope for a clearer view of any color change.[11]2. Extend Incubation Time: Cautiously extend the incubation time to 10 minutes, but be aware of the potential for side reactions.3. Use a Control: Perform the test on a resin sample known to have free secondary amines (positive control) and a fully capped resin (negative control) to benchmark the expected color.
What to Do After a Positive Chloranil Test
A positive test indicates that the coupling reaction is incomplete. The recommended course of action is as follows:
Recouple: Perform a second coupling step using fresh coupling reagents.[3] Changing the coupling conditions, such as switching to a more potent coupling reagent (e.g., HATU or HCTU) or a different solvent (e.g., NMP), may be beneficial for difficult couplings.[3]
Retest: After the recoupling step, perform the chloranil test again to confirm the reaction has gone to completion.
Capping: If the test remains positive after a second coupling, it indicates a "difficult sequence," possibly due to peptide aggregation. At this point, it is advisable to cap the unreacted amines to prevent the formation of deletion peptide impurities.[3] Capping is typically performed using acetic anhydride.[3]
References
Boas, U. F., & Mirsharghi, S. (2014). Color Test for Selective Detection of Secondary Amines on Resin and in Solution. Organic & Biomolecular Chemistry. Retrieved from [Link]
Gongora-Benitez, M., et al. (2014). Qualitative Colorimetric Tests for Solid Phase Synthesis. Request PDF. Retrieved from [Link]
Chemtips. (2012, July 5). Solid Phase Peptide Synthesis: Keeping Track. Retrieved from [Link]
Christensen, T. (1979). A Qualitative Test for Monitoring Coupling Completeness in Solid Phase Peptide Synthesis Using Chloranil. Acta Chemica Scandinavica. Retrieved from [Link]
Kumar, P., et al. (2020). A review on solid phase peptide synthesis. International Journal of Research in Pharmaceutical Sciences. Retrieved from [Link]
Aapptec. (n.d.). Tests for Unprotected Proline. Retrieved from [Link]
Boas, U.F., & Mirsharghi, S. (2014). Color Test for Selective Detection of Secondary Amines on Resin and in Solution. ACS Publications. Retrieved from [Link]
Schilling, C. I., et al. (2021). Insight into the synthesis of N-methylated polypeptides. Polymer Chemistry. Retrieved from [Link]
Biron, E. (2018). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. Springer Nature Experiments. Retrieved from [Link]
Tbor, M., et al. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. MDPI. Retrieved from [Link]
Naoum, J., et al. (2024). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. The Journal of Organic Chemistry. Retrieved from [Link]
Gutierrez, A. (2024). Synthesis of Poly-N-Methylated Peptides Against Malaria. The Athenaeum - University of the Incarnate Word. Retrieved from [Link]
Publish Comparison Guide: HPLC Analysis of N-Me-Lys(Z)-OH Containing Peptides
The following guide provides an in-depth technical comparison of HPLC methodologies for the challenging analysis of peptides containing -Me-Lys(Z)-OH . Focus: Overcoming Rotameric Peak Splitting and Hydrophobic Broadenin...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides an in-depth technical comparison of HPLC methodologies for the challenging analysis of peptides containing
-Me-Lys(Z)-OH .
Focus: Overcoming Rotameric Peak Splitting and Hydrophobic Broadening
Recommended Architecture: Core-Shell Phenyl-Hexyl Technology at Elevated Temperature
Executive Summary
Peptides containing
-methylated residues (e.g., -Me-Lys) and bulky hydrophobic protecting groups (e.g., Benzyloxycarbonyl or "Z") present a dual analytical challenge: conformational heterogeneity and extreme hydrophobicity .
Standard C18 protocols often fail, yielding split peaks (due to cis/trans rotamers) and excessive retention with broad tailing. This guide compares the industry-standard Fully Porous C18 against the high-performance alternative: Core-Shell Phenyl-Hexyl .
Verdict: While C18 remains the workhorse for general proteomics, Core-Shell Phenyl-Hexyl columns operated at 60°C provide superior resolution, sharper peak shapes, and unique selectivity for Z-protected, N-methylated peptides.
The Technical Challenge: Why Standard Methods Fail
A. The Rotamer Effect (
-Methylation)
Unlike standard peptide bonds which predominantly exist in the trans conformation,
-methylation lowers the energy barrier between cis and trans isomers. This results in a slow interconversion equilibrium on the chromatographic timescale.[1]
Symptom: A single pure peptide elutes as two distinct peaks (or a "saddle" peak) at room temperature.
Mechanism: The
-methyl group creates steric clash, destabilizing the planar amide bond.
B. The Hydrophobic Anchor (Z-Protection)
The Benzyloxycarbonyl (Z) group on the Lysine side chain adds a massive hydrophobic aromatic moiety.
Symptom: Excessive retention times on C18, requiring high % Acetonitrile (ACN).
Solubility: These peptides often precipitate in low-organic starting conditions, leading to carryover and poor quantification.
Note: Avoid Formic Acid if possible. TFA provides stronger ion-pairing, masking the residual silanol interactions with the peptide backbone, which is critical given the steric bulk of the Z-group.
Visualizing the Mechanism
The following diagram illustrates the dynamic equilibrium of the
-methyl peptide and how the Phenyl-Hexyl stationary phase targets the Z-group.
Caption: Figure 1. Thermal acceleration of rotamer interconversion combined with selective
retention of the Z-group on a Phenyl-Hexyl phase.
References
Effect of Temperature on Rotamer Coalescence
Snyder, L. R., et al. "Practical HPLC Method Development." Wiley-Interscience, 2nd Ed. (1997).
Source:
N-Methylation and Peptide Conformation
Teixidó, M., et al. "Solid-phase synthesis and characterization of N-methyl-rich peptides."[3] Journal of Peptide Research, 65(2), 153-166 (2005).[3]
Definitive Guide to NMR Characterization of N-Methylated Lysine Residues
Topic: NMR Characterization of N-Methylated Lysine Residues Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary In the landscape of post-translationa...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: NMR Characterization of N-Methylated Lysine Residues
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary
In the landscape of post-translational modification (PTM) analysis, N-methylated lysine (Kme) residues represent a critical node in epigenetic signaling and protein regulation. While Mass Spectrometry (MS) remains the high-throughput workhorse for detection, Nuclear Magnetic Resonance (NMR) Spectroscopy stands as the unparalleled "product" for characterizing the structural context, dynamic behavior, and binding mechanisms of these modifications in solution.
This guide objectively compares the 13C-Methyl NMR Platform against alternative characterization methods (MS, Western Blotting) and internal NMR variations. It provides actionable protocols for two distinct applications:
Reductive Methylation: Using chemical methylation as a superior structural probe for large proteins.
The Core Directive: Why NMR for Methyl-Lysine?
The Physics of the Methyl Probe
The methyl group (-CH₃) is an exceptional NMR probe due to three factors:
High Sensitivity: Three equivalent protons (or six in dimethyl-lysine) rotate rapidly around the C3 axis, preventing dipolar broadening and yielding sharp, intense signals even in high-molecular-weight complexes (>100 kDa).
Chemical Shift Dispersion: The methylation state (mono-, di-, tri-) dramatically alters the electronic environment, resolving distinct peaks in 2D 1H-13C correlation spectra.
Solvent Exposure: Lysine side chains are typically solvent-exposed, making them sensitive reporters of surface interactions without disrupting the hydrophobic core.
Comparative Analysis: NMR vs. Alternatives
The following table contrasts NMR against its primary competitors in the PTM space.
A critical advantage of 2D 1H-13C HSQC is the predictable "railway track" separation of methylation states.
Kme1 (Monomethyl):
ppm.
Kme2 (Dimethyl):
ppm. (Often degenerate, yielding high intensity).
Kme3 (Trimethyl):
ppm; ppm.
Expert Insight: The Kme3 group carries a permanent positive charge, deshielding the carbon significantly (
53 ppm). In contrast, Kme1 and Kme2 amines can be deprotonated at high pH (>10), altering their chemical shifts. Running spectra at pH 9-10 can increase dispersion by exploiting subtle differences between lysines.
Strategic Decision Matrix
Use the following logic to select the correct NMR approach for your research question.
Figure 1: Decision matrix for selecting the appropriate labeling and acquisition strategy.
Experimental Protocols
Protocol A: Reductive Methylation (The "Structural Probe" Method)
This method chemically installs 13C-methyl groups onto lysine
-amines. It is ideal for studying protein-protein interactions (PPIs) of large, non-isotopically labeled proteins.
The following diagram illustrates the reductive methylation pathway, highlighting the chemical transformation detected by NMR.
Figure 2: Reaction pathway for reductive methylation, showing the progression to the NMR-visible dimethyl state.
References
Hattori, Y., et al. (2012). Utilization of lysine 13C-methylation NMR for protein–protein interaction studies.[2] Journal of Biomolecular NMR.
[Link][1][4]
Abraham, S. J., et al. (2008). Detection of protein-ligand interactions by NMR using reductive methylation of lysine residues. Journal of Biomolecular NMR.
[Link]
Gao, J., et al. (2006). Advances in direct detection of lysine methylation and acetylation by nuclear magnetic resonance using 13C-enriched cofactors. Journal of the American Chemical Society.
[Link]
Luo, X. (2012). Chemical and Biochemical Perspectives of Protein Lysine Methylation. Chemical Reviews.
[Link]
Stolper, R., et al. (2013). Application of Reductive 13C-Methylation of Lysines to Enhance the Sensitivity of Conventional NMR Methods.[5] Molecules.
[Link][2][6][7][8][9]
Publish Comparison Guide: Membrane Permeability of N-Methylated Lysine Analogs
Executive Summary: The Permeability Paradox In epigenetic drug discovery and peptide therapeutics, N-methylated lysine analogs represent a critical intersection of biological function and physicochemical challenge. While...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Permeability Paradox
In epigenetic drug discovery and peptide therapeutics, N-methylated lysine analogs represent a critical intersection of biological function and physicochemical challenge. While the biological methylation of lysine (mono-, di-, and tri-methylation) dictates the "histone code," the resulting quaternary ammonium species (in Kme3) or highly basic amines (Kme1/2) act as potent barriers to passive membrane permeability.
This guide objectively compares the membrane permeability performance of three distinct classes of N-methylated lysine analogs:
To engineer cell-permeable lysine analogs, one must understand the energetic penalty of desolvation.
A. Side-Chain Methylation (The Barrier)
Methylating the
-amino group of lysine increases bulk hydrophobicity but retains (or fixes) the positive charge.
Kme1/Kme2: Remain protonated at physiological pH (pKa ~10.5).
Kme3: A permanent quaternary ammonium cation.
Result: The desolvation penalty (energy required to strip water molecules from the charged headgroup to enter the lipid bilayer) is prohibitively high (>20 kcal/mol), blocking passive diffusion.
B. Backbone Methylation (The Enabler)
In peptides, N-methylation of the amide backbone (not the side chain) removes a hydrogen bond donor.
Effect: This prevents the formation of intermolecular hydrogen bonds with water, lowering the desolvation energy.
Conformation: It often locks peptides into a "chameleonic" conformation—hydrophobic side chains exposed for membrane transit, polar groups shielded internally.
Visualizing the Permeability Logic
Figure 1: Divergent effects of N-methylation on membrane permeability depending on the site of modification.
Experimental Protocols for Validation
As a Senior Scientist, you should not rely on calculated LogP alone. Use these protocols to validate the permeability of your specific lysine analog.
Protocol A: PAMPA (Passive Diffusion)
Best for: Screening synthetic mimetics (e.g., UNC analogs) and backbone-methylated peptides.
System: Hexadecane or biomimetic lipid/oil artificial membrane.
pH: 7.4 (Systemic) and 5.0 (Lysosomal trapping potential).
Step-by-Step Workflow:
Preparation: Dissolve analog in DMSO (10 mM stock). Dilute to 50 µM in donor buffer (PBS, pH 7.4).
Assembly: Add 300 µL of donor solution to the bottom plate.
Membrane: Coat the PVDF filter of the acceptor plate with 5 µL of 1% lecithin in dodecane.
Acceptor: Add 200 µL of acceptor buffer (PBS, pH 7.4) to the top plate.
Incubation: Sandwich plates and incubate for 18 hours at room temperature in a humidity chamber.
Quantification: Measure concentration in both chambers via LC-MS/MS.
Best for: Biological metabolites (Kme3) or assessing oral bioavailability of prodrugs.
Critical Control:
Inhibitor Cocktail: Run the assay +/- Verapamil (P-gp inhibitor) to check if your lysine analog is being pumped out. Many cationic lysine mimics are P-gp substrates.
Strategic Recommendations
For Epigenetic Probes: Do not attempt to use native methylated lysine amino acids as cellular probes; they will not enter the cell to compete with histones. Use ester-masked prodrugs or bio-isosteres (like the pyrrolidine scaffold in UNC0642).
For Peptide Design: If your lysine-rich peptide has poor permeability (
cm/s), introduce backbone N-methylation on the residue preceding the lysine. This often masks the polarity without altering the lysine side chain's recognition by reader domains.
Data Interpretation:
cm/s: Low permeability (Likely requires injection or formulation).
cm/s: High permeability (Oral candidate).
References
Liu, F., et al. (2013). "Discovery of a highly potent, selective, and cell-penetrant inhibitor of the G9a/GLP lysine methyltransferases." Journal of Medicinal Chemistry.
White, T. R., et al. (2011). "On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds." Nature Chemical Biology.
Vedadi, M., et al. (2011). "A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells."[1] Nature Chemical Biology.
Tehan, B. G., et al. (2002). "Estimation of pKa, Log P, and Solubility for Rational Drug Design." Current Topics in Medicinal Chemistry.
For researchers in drug discovery and peptide chemistry, N-methylated lysine residues represent a dual-edged sword. While they significantly enhance proteolytic stability and membrane permeability of peptide therapeutics, they introduce profound steric and electronic challenges during synthesis. The removal of the Benzyloxycarbonyl (Z or Cbz) group from N-methylated amines is notoriously slower and more prone to side reactions than its primary amine counterparts.
This guide objectively compares the three dominant deprotection methodologies—Catalytic Transfer Hydrogenation (CTH) , Acidolysis (HBr/TFMSA) , and Standard Hydrogenolysis —specifically for N-methylated lysine substrates. It provides a self-validating framework to ensure high fidelity in your synthetic workflows.
Part 1: Mechanistic Insight & The N-Methyl Challenge
Removing a Z-group from a secondary amine (N-methyl) differs kinetically from a primary amine. The methyl group introduces steric bulk that hinders the approach of heterogeneous catalysts (Pd/C) and stabilizes the carbamate intermediate against acidolytic cleavage.
The "Silent" Killers in N-Me-Lys Deprotection:
Steric Deceleration: Reaction rates can be 10–50x slower than non-methylated analogs, leading to incomplete deprotection.
Diketopiperazine (DKP) Formation: Upon Z-removal, the liberated secondary amine is highly nucleophilic.[1] If the N-methyl lysine is at the N-terminus of a dipeptide (or penultimate position), it will rapidly attack the C-terminal ester to form a cyclic DKP byproduct, truncating the peptide sequence.
Reductive Methylation: In hydrogenolysis using methanol, trace oxidation can generate formaldehyde. The highly reactive secondary amine can scavenge this to form an
-dimethyl impurity (+14 Da), which is often inseparable by HPLC.
Visualization: Reaction Pathways & Risks
The following diagram maps the successful deprotection pathway against the competing failure modes.
Caption: Figure 1. Kinetic competition between successful Z-removal and irreversible side reactions (DKP formation and reductive methylation) specific to N-methylated substrates.
Part 2: Comparative Analysis of Methodologies
The following analysis synthesizes field data and kinetic principles to rank methods for N-methyl lysine specifically.
Method A: Catalytic Transfer Hydrogenation (CTH) – The Recommended Choice
Instead of
gas, this method uses a hydrogen donor (Cyclohexene or Ammonium Formate) with Pd/C.
Mechanism: Rapid surface saturation of Pd with hydrogen species; the donor solvent often improves solubility of hydrophobic N-methyl peptides.
Pros: Significantly faster kinetics than
gas for hindered amines; avoids special glassware; reduces risk of reductive methylation (no MeOH oxidation).
Cons: Requires catalyst filtration; incompatible with S-containing amino acids (Met/Cys) unless specialized scavengers are used.
Method B: Strong Acidolysis (HBr/AcOH or TFMSA) – The Robust Alternative
Uses 33% HBr in Acetic Acid or Trifluoromethanesulfonic acid (TFMSA).
Mechanism: Protonation of the carbamate oxygen followed by cleavage.
Pros:Prevents DKP formation (amine remains protonated as a salt); ideal for solution-phase synthesis where DKP risk is high; no catalyst poisoning by Sulfur.
Cons: Harsh conditions; volatile/corrosive reagents; risk of sensitive side-chain damage (Trp, Tyr) without scavengers.
Method C: Standard Hydrogenolysis (/Pd-C) – The Baseline
Monitoring (Self-Validation): Check HPLC every hour. Look for the disappearance of the Z-protected peak.
Workup: Filter through Celite. Immediately acidify the filtrate with 1N HCl (to pH 3) to protonate the amine and prevent DKP formation during concentration.
Preparation: Place 1.0 mmol of peptide in a round-bottom flask.
Reagent: Add 5 mL of 33% HBr in Acetic Acid . (Add scavengers like thioanisole if Trp/Tyr are present).
Reaction: Stir at Room Temperature for 45–60 minutes. Do not heat.
Precipitation: Pour the reaction mixture slowly into 100 mL of cold Diethyl Ether.
Collection: Filter the precipitate (Peptide Hydrobromide salt).
Validation: The resulting salt is stable against DKP. Analyze via HPLC/MS.
Part 4: The Self-Validating Workflow
To ensure "Trustworthiness," you must verify the reaction outcome using specific mass spectrometry markers. Do not assume the reaction is complete just because the starting material is gone.
Validation Logic Table:
Observation (LC-MS)
Diagnosis
Corrective Action
Mass = Target
Success
Proceed to next step immediately.
Mass = Target + 134 Da
Incomplete Deprotection
Re-subject to CTH with fresh catalyst.
Mass = Target - 18 Da
DKP Formation
Irreversible. Restart synthesis; use Acidolysis next time.
Mass = Target + 14 Da
N-Methylation (+Me)
Solvent contamination (Formaldehyde). Switch to Ethanol/Cyclohexene.
Decision Tree for Method Selection
Caption: Figure 2. Decision matrix for selecting the optimal Z-removal strategy based on peptide sequence and side-reaction risks.
References
Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.
Benoiton, N. L. (2016).[2] Chemistry of Peptide Synthesis. CRC Press. (Chapter on N-methylamino acids and DKP formation).
Gilon, C., et al. (2003). Backbone Cyclization of Peptides. Biopolymers, 71(5), 534-551. (Discusses steric hindrance in N-methylated peptides).
Anwer, M. K., & Spatola, A. F. (1980). An Advantageous Method for the Rapid Removal of Hydrogenolyzable Protecting Groups. Synthesis, 1980(11), 929-932. (Seminal paper on Catalytic Transfer Hydrogenation).
Teixidó, M., et al. (2005). Solid-Phase Synthesis of N-Methylated Peptides. Journal of Peptide Science, 11(2), 85-102. (Detailed protocols on N-Me peptide stability).
Comprehensive Guide to N-Me-Lys(Z)-OH Purity Analysis Standards
Executive Summary N-alpha-methyl-N-epsilon-benzyloxycarbonyl-L-lysine (N-Me-Lys(Z)-OH ) is a critical non-canonical amino acid building block used to enhance the metabolic stability and membrane permeability of therapeut...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
N-alpha-methyl-N-epsilon-benzyloxycarbonyl-L-lysine (N-Me-Lys(Z)-OH ) is a critical non-canonical amino acid building block used to enhance the metabolic stability and membrane permeability of therapeutic peptides. However, the introduction of the N-methyl group introduces unique analytical challenges compared to standard amino acids, specifically the risk of racemization during methylation and the difficulty in chromatographically resolving the N-methylated product from its unmethylated precursor due to subtle hydrophobicity shifts.
This guide provides a field-proven, comparative analysis of purity standards, moving beyond generic protocols to address the specific physicochemical behavior of N-methylated lysine derivatives.
Part 1: Critical Quality Attributes (CQAs) & Impurity Profile
Before selecting an analytical method, one must understand the specific impurity profile generated during the synthesis of N-Me-Lys(Z)-OH (typically via reductive alkylation or the Biron-Kessler method).
Impurity Type
Source
Analytical Challenge
Unmethylated Precursor (H-Lys(Z)-OH)
Incomplete methylation reaction.
High. Differs by only one methyl group (+14 Da). Co-elutes on standard C18 gradients.
Dimethylated Byproduct (N,N-Me2-Lys(Z)-OH)
Over-methylation (common in reductive alkylation).
Medium. Significant hydrophobicity shift; easily detected by MS (+28 Da).
Enantiomer (D-N-Me-Lys(Z)-OH)
Racemization during hydride reduction or base-catalyzed alkylation.
Critical. Indistinguishable by achiral HPLC/MS. Requires chiral selection.
Z-Deprotected (N-Me-Lys-OH)
Acidolytic loss of Z-group (benzyloxycarbonyl) during workup.
Low. Highly polar; elutes in void volume on RP-HPLC.
Part 2: Comparative Analysis of Analytical Platforms
Chemical Purity: UHPLC-MS vs. HPLC-UV
For chemical purity (identifying unmethylated vs. methylated species), UV detection alone is insufficient due to the lack of a strong chromophore in the aliphatic backbone (Z-group provides some UV at 254 nm, but response factors vary).
Recommendation:UHPLC-MS (Q-TOF or Single Quad) is the gold standard.
Why: The mass difference of 14.02 Da is the only definitive identifier between the product and the starting material.
Column Choice: A C18 column with high carbon load (e.g., Waters CORTECS C18 or Agilent Poroshell 120) is required to maximize the hydrophobic interaction difference between the -NH and -N(Me) species.
Chiral Purity: Direct Chiral HPLC vs. Marfey’s Method
This is the most contentious area in N-methyl amino acid analysis.
Option A: Indirect Analysis (Marfey’s Method)
Derivatization with FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide).
Pros: Extremely high resolution; converts enantiomers to diastereomers separable on standard C18 columns; high sensitivity (UV 340 nm).
Cons:Kinetic Isotope Effect. Secondary amines (N-methyl) react significantly slower with Marfey’s reagent than primary amines. Incomplete derivatization can lead to kinetic resolution, skewing D/L ratios.
Verdict: Excellent for trace D-isomer quantification if reaction time is extended (overnight).
Option B: Direct Chiral HPLC (Crown Ether / Polysaccharide)
Pros: No derivatization; direct injection; non-destructive.
Cons: N-methyl groups can sterically hinder inclusion into Crown Ether (Crownpak) cavities, leading to broader peaks than primary amines.
Verdict:Chiralpak ZWIX(+) (Zwitterionic ion exchanger) or Chiralpak IA (Immobilized Amylose) are superior for N-protected N-methyl amino acids.
Part 3: Detailed Experimental Protocols
Protocol A: High-Resolution LC-MS for Chemical Purity
Validates: Absence of unmethylated precursor and dimethylated byproduct.
Reagents:
Mobile Phase A: 0.1% Formic Acid in Water (LC-MS grade)
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Instrument Parameters:
Column: Agilent Poroshell 120 EC-C18, 2.7 µm, 3.0 x 100 mm (or equivalent).
Flow Rate: 0.5 mL/min.
Temperature: 40°C.
Gradient:
0-1 min: 5% B (Isocratic hold to elute salts)
1-10 min: 5% → 60% B (Shallow gradient critical for methyl separation)
10-12 min: 60% → 95% B
Detection: ESI-MS (Positive Mode). Target masses:
Product [M+H]+: Calc. MW + 1
Impurity (Des-methyl): Product Mass - 14
Impurity (Di-methyl): Product Mass + 14
Protocol B: Optimized Marfey’s Method for N-Methyl Amino Acids
Validates: Enantiomeric Purity (L- vs D- isomer).
Expert Insight: Unlike primary amino acids which react in 60 mins, N-methyl amino acids require prolonged incubation or higher temperatures due to steric hindrance at the nucleophilic nitrogen.
Sample Prep: Dissolve 1 µmol of N-Me-Lys(Z)-OH in 50 µL water (or 50% acetone if solubility is poor).
Derivatization: Add 100 µL of 1% FDAA (Marfey’s Reagent) in acetone.
Alkalinization: Add 20 µL of 1 M NaHCO3.
Reaction (CRITICAL): Incubate at 45°C for 4 hours (Standard protocol is 40°C for 1 hour).
Note: Monitor by HPLC to ensure starting material disappears.
Quenching: Stop reaction with 20 µL of 1 M HCl. Dilute with 200 µL mobile phase.
Analysis: Inject 10 µL onto a standard C18 column (Protocol A conditions).
Elution Order: The L-L diastereomer (L-FDAA + L-N-Me-Lys) typically elutes before the L-D diastereomer.
Part 4: Visualization & Workflow
Figure 1: Analytical Decision Matrix
The following diagram illustrates the logical flow for selecting the appropriate validation method based on the synthesis stage.
Caption: Analytical workflow for validating N-Me-Lys(Z)-OH purity, prioritizing chemical purity via LC-MS before expending resources on chiral analysis.
Part 5: References
Biron, E., & Kessler, H. (2005). "Synthesis of N-Methylated Peptides." Journal of Organic Chemistry. Describes the standard Biron-Kessler methylation method and associated impurity profiles. Link
Bhushan, R., & Brückner, H. (2004). "Marfey's reagent for chiral amino acid analysis: A review." Amino Acids.[1][2][3][4][5][6][7][8][9][10] Detailed kinetics of FDAA with secondary vs. primary amines. Link
Cavelier, F., et al. (2001). "Polarity and Hydrophobicity of N-Methyl Amino Acids." Journal of Peptide Science. Discusses the chromatographic behavior of N-methylated residues on C18 columns. Link
Sigma-Aldrich. (2024). "Fmoc-Lys(Z)-OH Product Specification." Used as a baseline for precursor purity standards.[9] Link
Merck Millipore. (2023). "N-Methylated Amino Acids in Peptide Synthesis." Technical note on solubility and aggregation issues. Link
Comparative Guide: Chiral Purity Assessment of N-Me-Lys(Z)-OH Reagents
Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9][10] In the synthesis of peptide therapeutics, N-alpha-methyl-N-epsilon-benzyloxycarbonyl-L-lysine (N-Me-Lys(Z)-OH) is a high-value building block used to i...
In the synthesis of peptide therapeutics, N-alpha-methyl-N-epsilon-benzyloxycarbonyl-L-lysine (N-Me-Lys(Z)-OH) is a high-value building block used to introduce proteolytic stability and conformational constraints. However, the N-methylation of the
-amino group significantly lowers the energy barrier for racemization (via oxazolone formation) during activation and coupling steps compared to primary amino acids.
Ensuring the enantiomeric purity (typically
) of this reagent is critical. Standard chiral methods often fail because:
Steric Bulk: The N-methyl group and the bulky Z-protecting group on the side chain hinder interaction with traditional cavity-based selectors (e.g., cyclodextrins).
Lack of Primary Amine: The secondary
-amine renders standard crown-ether columns (e.g., CROWNPAK CR) ineffective, as they require a primary ammonium ion () for complexation.
This guide evaluates and compares the two most robust methodologies for assessing the chiral purity of N-Me-Lys(Z)-OH: Direct Zwitterionic Chiral Chromatography (ZWIX) and Indirect Derivatization (Marfey’s Method) .
Method 1: Direct Chiral Chromatography (The Modern Standard)
The Chiralpak ZWIX series (immobilized Cinchona alkaloid derivatives) is the superior choice for underivatized N-methyl amino acids. Unlike crown ethers, ZWIX selectors possess both anion-exchange (quinuclidine nitrogen) and cation-exchange (sulfonic acid) sites, allowing them to bind the zwitterionic N-Me-Lys(Z)-OH effectively.
Optimized Protocol
Column: Chiralpak ZWIX(+) (
)
Mobile Phase:
Bulk Solvent:
()
Additives:
Formic Acid + Diethylamine (DEA)
Note: Water (
) can be added to improve peak shape if tailing occurs due to the hydrophobic Z-group.
Elution Order: On ZWIX(+), the L-enantiomer typically elutes first.[1] This is advantageous for purity analysis, as the minor impurity (D-isomer) elutes later, preventing it from being masked by the tail of the main peak.
Selectivity (
): High () due to the rigid stereochemical recognition of the N-methyl group.
Method 2: Indirect Derivatization (The High-Sensitivity Alternative)
Reagent: Marfey’s Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA)
Mechanism: Diastereomer formation followed by Achiral C18 Separation.[4]
Marfey’s method is the "Gold Standard" for N-methyl amino acids when sensitivity is paramount or when a chiral column is unavailable. The reagent reacts smoothly with the secondary amine of N-Me-Lys(Z)-OH to form stable diastereomers.
): Excellent (). The hydrophobic Z-group combined with the FDAA moiety creates a large hydrophobic surface area, allowing easy separation on standard C18 phases.
LOD: Extremely low (picomolar range) due to the high extinction coefficient of the DNP group (
).
Comparative Data & Decision Matrix
The following table contrasts the two methods to guide selection based on laboratory constraints.
Feature
Method 1: Direct ZWIX(+)
Method 2: Marfey's (FDAA)
Primary Analyte
Free Zwitterion (H-N-Me-Lys(Z)-OH)
Derivatized Diastereomer
Prep Time
< 5 mins (Dissolve & Inject)
> 90 mins (React, Quench, Dilute)
Elution Order
L-first (Main peak first)
L-L diastereomer usually elutes first*
Resolution ()
(Very High)
Cost per Sample
Low (Solvent only)
Moderate (Reagent cost)
Throughput
High (Rapid screening)
Low (Batch prep required)
Suitability
QC / Routine Release Testing
Trace Impurity / Bioanalysis
*Note: Elution order in Marfey's method depends on the hydrophobicity of the side chain relative to the FDAA alanine methyl. For Lys(Z), the L-L form typically elutes before L-D.
Visualizations
Figure 1: Method Selection Decision Tree
This logic flow ensures the correct method is chosen based on sample type and resource availability.
Caption: Decision matrix for selecting the optimal chiral purity assessment method. Note the explicit exclusion of Crownpak columns for N-methylated species.
Figure 2: Marfey's Derivatization Workflow
The reaction mechanism highlights the critical nucleophilic attack by the secondary amine.
Caption: Step-by-step workflow for the indirect analysis using Marfey's reagent. The secondary amine of N-Me-Lys(Z)-OH displaces the fluorine atom on the FDAA reagent.
Scientific References
Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27(3-4), 231-247. Link
Daicel Chiral Technologies. (n.d.). Instruction Manual for CHIRALPAK® ZWIX(+) and CHIRALPAK® ZWIX(-). Retrieved October 26, 2023. Link
Ilisz, I., et al. (2012). High-performance liquid chromatographic enantioseparation of
-methyl-substituted unusual amino acids utilizing ion exchangers based on Cinchona alkaloids. Journal of Chromatography A, 1269, 94-102. Link
Giuliano, C., et al. (2016). Peptide chiral purity determination: hydrolysis in deuterated acid, derivatization with Marfey's reagent. Journal of Chromatography B. Link
comparative solubility of N-Me-Lys(Z)-OH vs Fmoc-Lys(Z)-OH
The following guide provides an in-depth technical comparison of Fmoc-Lys(Z)-OH and its N-methylated counterpart, Fmoc-N-Me-Lys(Z)-OH . Content Type: Technical Comparison Guide Audience: Peptide Chemists, Process Develop...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides an in-depth technical comparison of Fmoc-Lys(Z)-OH and its N-methylated counterpart, Fmoc-N-Me-Lys(Z)-OH .
Content Type: Technical Comparison Guide
Audience: Peptide Chemists, Process Development Scientists, and Medicinal Chemists[1]
Executive Summary
In the landscape of Solid-Phase Peptide Synthesis (SPPS), Fmoc-Lys(Z)-OH serves as a robust, standard building block for introducing lysine residues with orthogonal side-chain protection.[1][2] However, its utility is often limited in "difficult sequences"—hydrophobic or aggregation-prone regions where intermolecular hydrogen bonding leads to incomplete coupling and deletion sequences.
Fmoc-N-Me-Lys(Z)-OH represents a specialized alternative.[1] By introducing a methyl group at the
-nitrogen, it acts as a "structure breaker," disrupting secondary structure formation (specifically -sheets) and significantly enhancing the solubility of the growing peptide chain. This guide objectively compares their physicochemical solubility, handling requirements, and performance in synthetic workflows.
Moderate to High (Kinetic dissolution may be slower)
Effect on Peptide Solubility
Neutral (can permit aggregation)
High (Disrupts H-bonds, solubilizes chain)
Coupling Difficulty
Low (Standard protocols)
High (Steric hindrance requires stronger activation)
Chemical Identity & Structural Logic[1]
To understand the solubility differences, one must analyze the structural modifications. The N-methylation fundamentally alters the hydrogen-bonding capacity of the backbone amide.[3]
Structural Comparison Diagram
Figure 1: Structural comparison highlighting the N-methylation at the alpha-amine.[1] The loss of the proton (H) removes a critical hydrogen bond donor, preventing the formation of intermolecular
-sheet aggregates.
Solubility Profile Analysis
The term "solubility" in this context is dual-faceted: the solubility of the monomer reagent itself, and the solubility conferred to the peptide chain .
A. Reagent Solubility (Monomer in Solvent)
Both compounds are lipophilic due to the Fmoc and Z (Benzyloxycarbonyl) groups. However, the crystal lattice energy of N-methylated amino acids can sometimes lead to slower dissolution kinetics despite higher theoretical lipophilicity.
Solvent
Fmoc-Lys(Z)-OH
Fmoc-N-Me-Lys(Z)-OH
Operational Note
DMF (N,N-Dimethylformamide)
Excellent (>0.5 M)
Good (0.2 - 0.4 M)
N-Me analogs may require sonication or slight warming (35°C) to break crystal lattice.[1]
NMP (N-Methyl-2-pyrrolidone)
Excellent
Excellent
Preferred solvent for N-Me coupling to reduce viscosity.[1]
DCM (Dichloromethane)
Good
High
N-methylation increases solubility in non-polar solvents like DCM.[1]
Water / Aqueous Buffer
Insoluble
Insoluble
Both require organic co-solvents (e.g., ACN) for HPLC analysis.
B. Application Solubility (Peptide Chain)
This is the critical differentiator.
Fmoc-Lys(Z)-OH: When incorporated, the backbone amide proton (-NH-) remains available to form hydrogen bonds with neighboring chains.[1] In hydrophobic sequences, this leads to aggregation (insolubility on resin), causing failed syntheses.
Fmoc-N-Me-Lys(Z)-OH: The N-methyl group physically blocks the approach of other chains (sterics) and chemically removes the H-bond donor.[1] This "kinks" the peptide backbone, preventing aggregation and maintaining the peptide in a solvated, accessible state.
Performance & Handling in SPPS
The introduction of the N-methyl group dictates a change in synthetic protocol. You cannot treat Fmoc-N-Me-Lys(Z)-OH as a standard amino acid.[1]
Comparative Workflow Data
Parameter
Fmoc-Lys(Z)-OH
Fmoc-N-Me-Lys(Z)-OH
Coupling Reagents
Standard (HBTU/DIC/Oxyma)
High-Efficiency Required (HATU, PyAOP, COMU)
Coupling Time
30 - 60 min
2 - 4 hours (or double coupling)
Steric Hindrance
Low
High (Methyl group hinders nucleophilic attack)
Racemization Risk
Low
Elevated (Requires careful base control, e.g., collidine)
Detection (Kaiser Test)
Blue (Positive)
Red/Orange (Chloranil Test required for secondary amines)
Mechanism of Aggregation Disruption
The following diagram illustrates why the N-Me variant is superior for "difficult" sequences.
Figure 2: Mechanistic impact of N-methylation. Scenario A shows standard aggregation via H-bonding.[1] Scenario B shows how the N-methyl group prevents this interaction, keeping the peptide accessible for reagents.
Temperature: 50°C (Microwave assistance is highly recommended for N-methylated couplings).[1]
Monitoring:
Do NOT use the Kaiser test (ninhydrin). It detects primary amines.
Use the Chloranil Test: A green/blue color indicates a free secondary amine (incomplete coupling of the previous step), while no color change indicates the secondary amine is capped (if checking coupling onto an N-Me residue).
Note: If coupling onto the N-Me-Lys residue (the next step), use highly activated reagents (e.g., acid chlorides or HATU) and double couple, as the secondary amine is a poor nucleophile.
Chatterjee, J., et al. (2012). "N-methylation of peptides: a new perspective in medicinal chemistry." Accounts of Chemical Research.
Biron, E., & Kessler, H. (2005). "Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis." The Journal of Organic Chemistry.
ChemPep Inc. Fmoc-N-Me-Lys Derivatives and Solubility Guidelines.
BenchChem. Comparative Coupling Efficiency in SPPS.
Disclaimer: Protocols described are for research use only. Always consult the specific Safety Data Sheet (SDS) for the exact lot number of your compound.
Comprehensive Laboratory Guide: Safe Handling and Disposal of N-Me-Lys(Z)-OH
As peptide synthesis workflows become increasingly complex, the management of specialized amino acid derivatives requires stringent oversight. For researchers, scientists, and drug development professionals, the proper h...
Author: BenchChem Technical Support Team. Date: March 2026
As peptide synthesis workflows become increasingly complex, the management of specialized amino acid derivatives requires stringent oversight. For researchers, scientists, and drug development professionals, the proper handling and disposal of reagents like N-Me-Lys(Z)-OH (N-alpha-Methyl-N-epsilon-Z-L-lysine) is paramount to maintaining a safe, compliant, and environmentally responsible laboratory[1].
This guide provides an authoritative, step-by-step operational plan for the disposal of N-Me-Lys(Z)-OH, grounded in physicochemical principles and federal regulatory standards.
Physicochemical Profile and Waste Characterization
Before implementing a disposal protocol, it is critical to understand the chemical nature of the substance. N-Me-Lys(Z)-OH is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS) to introduce methylated lysine residues while preventing unwanted side reactions at the epsilon-amino group.
Because it is an organic compound lacking halogens, its primary disposal route is through controlled incineration rather than aqueous neutralization or landfilling.
In laboratory environments, the hazardous waste determination is the foundational step of disposal[4]. While N-Me-Lys(Z)-OH is not classified as an acutely toxic "P-listed" chemical under the EPA's Resource Conservation and Recovery Act (RCRA), it must still be treated as regulated chemical waste once designated for disposal[1].
The Causality of Segregation:
N-Me-Lys(Z)-OH contains a benzyloxycarbonyl (Z) protecting group and a secondary amine. As a carbon-rich organic molecule, it must be strictly segregated from strong oxidizing agents (e.g., peroxides, nitric acid)[1]. Mixing organic derivatives with oxidizers in a single waste container can lead to spontaneous exothermic oxidation, potentially causing fires or container rupture. Therefore, it must be routed exclusively into the non-halogenated organic waste stream.
Step-by-Step Disposal Protocol
The following methodology ensures compliance with EPA Subpart K regulations for academic and research laboratories, which dictate how unwanted materials are accumulated and labeled[4].
Phase 1: Point-of-Generation Management
Personal Protective Equipment (PPE): Don standard laboratory PPE, including nitrile gloves, safety goggles, and a flame-resistant lab coat, before handling the waste.
Collection: Gather all unreacted N-Me-Lys(Z)-OH powder, contaminated weighing paper, and empty primary containers.
Primary Containment: Place the solid waste into a chemically compatible, sealable container (typically high-density polyethylene, HDPE). Do not use containers that previously held incompatible materials (e.g., oxidizers or strong acids) without thorough prior decontamination[1].
Phase 2: Satellite Accumulation Area (SAA) Storage
Segregation: Transfer the sealed container to the designated laboratory SAA. Ensure it is stored away from aqueous acidic or basic wastes[1].
Labeling Requirements: Under EPA Subpart K, the container must be clearly labeled with the words "Hazardous Waste" or "Unwanted Material"[4].
Descriptive Tagging: Affix a label detailing the contents as "Non-halogenated organic solid waste (Contains N-Me-Lys(Z)-OH)." The label must be associated with the container to inform emergency responders of the chemical nature[4].
Phase 3: Institutional Transfer and Final Destruction
Time/Volume Limits: Monitor the SAA. While non-acutely hazardous wastes do not have the strict 1-quart limit applied to reactive P-listed chemicals, containers must be moved to a Central Accumulation Area (CAA) once full or within the timeframe dictated by your institution's Laboratory Management Plan[4].
Final Disposal: Coordinate with your Environmental Health and Safety (EHS) department to transfer the waste to a licensed hazardous waste disposal facility (TSDF)[4].
Destruction Method: The TSDF will subject the N-Me-Lys(Z)-OH waste to high-temperature incineration. This process completely oxidizes the organic framework (C15H22N2O4) into carbon dioxide, water vapor, and nitrogen oxides (NOx), preventing environmental contamination.
Operational Workflow Visualization
The following diagram illustrates the logical progression of N-Me-Lys(Z)-OH waste from generation to final destruction, emphasizing the critical decision points in the segregation process.
Workflow for the compliant segregation and disposal of N-Me-Lys(Z)-OH laboratory waste.
References
Laboratory Environmental Sample Disposal Information Document Companion to Standardized Analytical Methods for Environmental Res - EPA. epa.gov.
Frequent Questions About Managing Hazardous Waste at Academic Laboratories | US EPA. epa.gov.
A Senior Application Scientist's Guide to Handling N-Me-Lys(Z)-OH: Personal Protective Equipment and Disposal
Navigating the intricacies of peptide synthesis requires not only precision in chemistry but also an unwavering commitment to safety. This guide provides essential, immediate safety and logistical information for the han...
Author: BenchChem Technical Support Team. Date: March 2026
Navigating the intricacies of peptide synthesis requires not only precision in chemistry but also an unwavering commitment to safety. This guide provides essential, immediate safety and logistical information for the handling of N-Me-Lys(Z)-OH (N-α-methyl-N-ε-benzyloxycarbonyl-L-lysine), a specialized amino acid derivative. As your partner in research, we aim to provide value beyond the product itself, building a foundation of trust through field-proven insights and a dedication to laboratory safety. This document moves beyond a simple checklist, explaining the causality behind each recommendation to empower you, the researcher, to work safely and effectively.
Hazard Assessment: A Proactive Approach
While specific comprehensive hazard data for N-Me-Lys(Z)-OH is not extensively documented, its structure as an N-protected amino acid powder allows us to extrapolate a reliable safety profile based on analogous compounds. Chemicals of this class, such as Boc-Lys(Z)-OH, may cause skin, eye, and respiratory irritation.[1] The primary physical hazard stems from its form as a fine powder, which can be easily aerosolized during handling.
Therefore, we must operate under the precautionary principle, treating the compound as a potential irritant with a risk of inhalation. Our safety protocols are designed as a self-validating system to mitigate these risks at every step.
Core Personal Protective Equipment (PPE) Requirements
The selection of PPE is dictated by the specific task and the associated risk of exposure. No single combination of PPE protects against all hazards; thus, it should be used in conjunction with engineering controls like chemical fume hoods.[2] The following table summarizes the minimum required PPE for handling N-Me-Lys(Z)-OH.
Operational Plan: A Step-by-Step Protocol for Safe Handling
Adherence to a standardized operational plan is critical for minimizing exposure and ensuring the integrity of your experiment.
Step 1: Receiving and Storage
Upon receipt, inspect the container for any damage. Store the tightly sealed container in a cool, dry, and well-ventilated place, with a recommended temperature of 2-8°C. This preserves the compound's stability. Before use, allow the container to equilibrate to room temperature. This crucial step prevents moisture from condensing on the cold powder upon opening, which can affect its reactivity and cause the fine powder to clump or become airborne.
Step 2: Weighing the Compound
The highest risk of inhalation exposure occurs during the handling of the dry powder.
Engineering Control: ALWAYS weigh N-Me-Lys(Z)-OH inside a certified chemical fume hood. This is the primary barrier to preventing respiratory exposure.[4]
PPE: Don chemical splash goggles, a fully buttoned, long-sleeved lab coat, and nitrile gloves.[5][7]
Procedure: Use a spatula to carefully transfer the desired amount of powder to a tared weigh boat. Avoid any actions that could create dust clouds, such as dropping the spatula or tapping the container.
Cleanup: Once weighing is complete, gently clean the spatula and any minor dust particles on the balance with a damp cloth before removing it from the fume hood. Dispose of the cloth as contaminated solid waste.
Step 3: Solution Preparation and Use
Engineering Control: Conduct all solution preparations within the chemical fume hood.
Procedure: Add the solvent to the vessel containing the weighed N-Me-Lys(Z)-OH. Cap the vessel and mix by swirling or vortexing. This is preferable to stirring with a spatula, which could introduce contaminants.
Post-Handling: After handling, immediately wash your hands thoroughly.[3]
The logical flow from receipt to use is designed to minimize exposure points and maintain compound integrity.
Caption: Workflow for the safe handling of N-Me-Lys(Z)-OH.
Spill and Emergency Procedures
Preparedness is key to mitigating the impact of an accidental release.
Minor Spill (in Fume Hood):
Alert colleagues in the immediate area.
Wearing your standard PPE, gently cover the spill with an inert absorbent material.
Carefully sweep the absorbed material into a designated hazardous waste container.[6]
Wipe the area with a damp cloth and dispose of it as contaminated waste.
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove any contaminated clothing.[6][8]
Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6][8]
Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial respiration. Seek medical attention.[6][8]
Disposal Plan: A Cradle-to-Grave Responsibility
Proper disposal is a critical final step in the chemical handling lifecycle. All waste must be disposed of in accordance with federal, state, and local environmental control regulations.[3][6]
Unused Compound: Dispose of as hazardous chemical waste. Collect in a clearly labeled, sealed container.[9]
Contaminated Materials: All items that have come into direct contact with N-Me-Lys(Z)-OH, including gloves, weigh boats, pipette tips, and absorbent pads, must be collected in a designated hazardous waste container.[4]
Liquid Waste: Solutions containing N-Me-Lys(Z)-OH should be collected in an appropriate, labeled hazardous waste container. Do not pour chemical waste down the drain.[4][10]
The decision-making process for waste disposal is straightforward and prioritizes safety and environmental compliance.
Caption: Decision workflow for N-Me-Lys(Z)-OH waste disposal.
By integrating these expert-validated procedures and safety protocols into your daily laboratory operations, you create a robust system that protects both the researcher and the research itself. Our commitment is to empower your discoveries by providing the foundational support you need to work with confidence and security.
References
Personal Protective Equipment (PPE) - CHEMM. (2026, February 4). U.S. Department of Health & Human Services.
Henderson, T. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager.
AAPPTec, LLC. (2010, October 18).
BenchChem. (2025). Personal protective equipment for handling Amino-PEG6-amine.
University of Nevada, Reno. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. Environmental Health & Safety.
Sigma-Aldrich. Fmoc-N-Me-Lys(Boc)-OH Novabiochem.
National Center for Biotechnology Information. PubChem Compound Summary for CID 2724765, Boc-Lys(Z)-OH.
CDH Fine Chemical.
AAPPTec, LLC.
Amino Acid Standard - SAFETY D
Occupational Safety and Health Administration. 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear.
G-Biosciences.
BenchChem. (2025). Safeguarding Your Laboratory: Proper Disposal of Amino-PEG2-C2-acid.
